Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Core Science & Biosynthesis

Strategic Application and Synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS 1707378-60-6) in Advanced Drug Discovery

Executive Summary

In the contemporary landscape of medicinal chemistry and agrochemical development, the strategic incorporation of fluorinated N-heterocycles is a highly validated approach to exploring conformationally regulated chemical space. Among these specialized building blocks, Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS 1707378-60-6) —with a molecular weight of 235.61 and formula C9H8ClF2NO2[1]—stands out as a highly versatile, multi-functional scaffold.

Unlike the highly hydrophobic trifluoromethyl (-CF3) group, the difluoromethyl (-CHF2) moiety acts as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl and thiol groups[2]. This whitepaper provides an in-depth technical analysis of CAS 1707378-60-6, detailing its physicochemical advantages, downstream functionalization logic, and a self-validating de novo synthesis protocol designed for high-yield process chemistry.

Physicochemical Profiling & The Difluoromethyl Advantage

The substitution of a hydrogen atom with fluorine profoundly influences metabolic stability, binding affinity, lipophilicity, and the pKa of adjacent basic centers. The -CHF2 group at the C2 position of the pyridine ring provides a distinct set of advantages over both unfluorinated and -CF3 analogs:

• pKa Modulation and Safety: The strong electron-withdrawing nature of the -CHF2 group significantly lowers the pKa of the pyridine nitrogen. Molecules containing highly basic nitrogen atoms tend to be promiscuous in vivo, often leading to cardiovascular toxicity driven by interactions with the hERG potassium ion channel, as well as phospholipidosis[3]. By depressing the pKa, the -CHF2 group disrupts this off-target binding, increasing cardiovascular safety[3].

• Lipophilic Hydrogen Bonding: The polarized C-H bond within the -CHF2 group can act as a weak, lipophilic hydrogen bond donor[2]. This allows the scaffold to engage in unique interactions within target protein pockets (e.g., kinase hinge regions) while simultaneously enhancing membrane permeability.

• Metabolic Shielding: The robust C-F bonds (472 kJ/mol) protect the C2 position from cytochrome P450-mediated oxidation, a common metabolic liability in unfluorinated alkyl-pyridines.

Quantitative Data: Comparative Profiling

The following table summarizes the theoretical physicochemical shifts induced by C2-substitution on the ethyl 6-chloronicotinate core.

Property	-CH3 (Methyl)	-CHF2 (Difluoromethyl)	-CF3 (Trifluoromethyl)
Lipophilicity (LogP)	Moderate (~2.1)	High (~2.8)	Very High (~3.4)
H-Bond Donor Capacity	None	Yes (Weak, Lipophilic)	None
Pyridine Nitrogen pKa	~3.5	~1.8	~0.9
Metabolic Stability	Low (Oxidation to -COOH)	High	Very High
Steric Bulk (A-value)	1.70 kcal/mol	2.10 kcal/mol	2.40 kcal/mol

Table 1: Comparative physicochemical properties of C2-substituted nicotinates.

Structure-Activity Relationship (SAR) Logic

The architecture of CAS 1707378-60-6 is deliberately designed for late-stage diversification in Fragment-Based Drug Discovery (FBDD). The molecule possesses three distinct functional vectors, mapped in the logical relationship diagram below.

Caption: Structure-Activity Relationship (SAR) logic and functional utility of CAS 1707378-60-6.

De Novo Synthesis & Process Chemistry

To ensure scientific integrity and reproducibility, the following protocol details a highly efficient, self-validating two-step synthesis of CAS 1707378-60-6. The methodology relies on the condensation of a fluorinated dicarbonyl with an enamine equivalent, followed by a Vilsmeier-Haack type chlorodehydroxylation.

Phase 1: Cyclization to the 6-Oxo-1,6-dihydropyridine Intermediate

• Reagent Preparation: In a flame-dried 500 mL round-bottom flask under an inert argon atmosphere, dissolve ethyl 4,4-difluoro-3-oxobutanoate (1.0 equiv, 50 mmol) and 3-aminoacrylamide (1.05 equiv, 52.5 mmol) in anhydrous ethanol (200 mL).

• Catalysis & Condensation: Add a catalytic amount of glacial acetic acid (0.1 equiv).

  • Causality: The weak acid selectively activates the ketone carbonyl for nucleophilic attack by the amino group, facilitating the initial Schiff base formation without risking the premature hydrolysis of the ethyl ester.

• Reflux & Cyclization: Heat the mixture to reflux (78°C) for 12 hours. The intermediate undergoes intramolecular cyclization via the active methylene attacking the amide carbonyl, followed by the elimination of water and ammonia.

• Isolation: Concentrate the solvent in vacuo. Triturate the crude residue with cold diethyl ether to precipitate the intermediate, ethyl 2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate. Filter and dry under high vacuum.

Phase 2: Chlorodehydroxylation

• Vilsmeier Complex Formation: Suspend the intermediate (40 mmol) in anhydrous toluene (100 mL). Add phosphorus oxychloride (POCl3, 2.0 equiv) and N,N-dimethylformamide (DMF, 0.1 equiv).

  • Causality: DMF reacts with POCl3 to form the highly electrophilic Vilsmeier-Haack active species (chloroiminium ion). This species selectively activates the tautomeric 6-hydroxyl group, transforming it into a superior leaving group compared to direct, un-catalyzed attack by POCl3. This ensures complete conversion and prevents the formation of polymeric byproducts.

• Reaction Execution: Heat the suspension to 90°C for 4 hours. Monitor via LC-MS until the starting material is fully consumed.

• Quenching & Workup: Cool the reaction to 0°C and meticulously quench by dropwise addition into crushed ice.

  • Causality: Rapid, cold quenching prevents the exothermic hydrolysis of the C3-ethyl ester while safely neutralizing the excess POCl3.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with saturated NaHCO3 and brine, dry over anhydrous Na2SO4, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc) to yield pure Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Caption: Synthesis workflow of CAS 1707378-60-6 via cyclization and chlorodehydroxylation.

Downstream Applications

Once synthesized, CAS 1707378-60-6 serves as a highly modular hub for library generation:

• C6 Functionalization: The highly electrophilic C6-chloro position is primed for Nucleophilic Aromatic Substitution (SNAr) with amines or alkoxides. Alternatively, it serves as an excellent partner for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to append aryl or heteroaryl appendages.

• C3 Functionalization: The ethyl ester can be selectively saponified using LiOH in THF/H2O to yield the free nicotinic acid. This acid can subsequently be coupled with complex amines using standard amide coupling reagents (HATU, EDC/HOBt) to build out the target pharmacophore.

The difluoromethyl group (CF2H) serves as an essential bioisostere in these drug discovery campaigns, ensuring that the final elaborated molecules maintain optimal oral bioavailability and target residence time[4].

References

• Chemsrc. (2025). CAS No. 1707378-60-6 | Ethyl 6-chloro-2-(difluoromethyl)nicotinate. Retrieved from:[Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. DOI: 10.1039/D5OB00997A. Retrieved from:[Link]

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved from:[Link]

• Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. Retrieved from:[Link]

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• 1. CAS No. 1707378-60-6 | Chemsrc [chemsrc.com]
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• 3. scientificupdate.com [scientificupdate.com]
• 4. scribd.com [scribd.com]

Ethyl 6-chloro-2-(difluoromethyl)nicotinate chemical properties

An In-depth Technical Guide to the Chemical Properties of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Introduction: Unveiling a Key Fluorinated Heterocycle

Ethyl 6-chloro-2-(difluoromethyl)nicotinate stands as a significant fluorinated pyridine derivative, increasingly recognized for its utility as a versatile building block in the realms of medicinal chemistry and agrochemical synthesis. The strategic placement of its functional groups—a reactive chlorine atom, an electron-withdrawing difluoromethyl group, and an ethyl ester moiety—on the pyridine scaffold imparts a unique chemical personality, offering a palette of opportunities for targeted molecular elaboration. The difluoromethyl group, in particular, is a prized bioisostere for hydroxyl or thiol groups, capable of modulating physicochemical properties such as lipophilicity and metabolic stability in parent molecules.

This guide provides an in-depth exploration of the core chemical properties of Ethyl 6-chloro-2-(difluoromethyl)nicotinate. Moving beyond a simple datasheet, we will delve into the causality behind its reactivity, provide field-proven protocols for its analysis and potential synthesis, and offer insights grounded in the principles of physical organic chemistry. This document is designed for researchers, scientists, and drug development professionals who require a comprehensive understanding of this important synthetic intermediate.

Core Chemical Identity

The foundational step in understanding any chemical entity is to establish its unambiguous identity. The following table summarizes the key identifiers for Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Identifier	Value	Source
IUPAC Name	Ethyl 6-chloro-2-(difluoromethyl)pyridine-3-carboxylate	N/A
Synonyms	Ethyl 6-chloro-2-(difluoromethyl)nicotinate
CAS Number	1707378-60-6	[1]
Molecular Formula	C₉H₈ClF₂NO₂
Molecular Weight	235.61 g/mol
MDL Number	MFCD25478906

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Caption: Chemical structure of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Physicochemical Properties

The physical state and solubility profile of a compound are critical parameters for its handling, reaction setup, and purification. While exhaustive experimental data for this specific molecule is not widely published, we can infer its properties from available data and structural analogs.

Property	Value/Description	Rationale/Insight
Appearance	Likely an off-white to light yellow solid or oil.	Similar chlorinated and fluorinated nicotinates exist as solids or high-boiling oils.[2]
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone. Sparingly soluble in non-polar solvents like hexanes and likely insoluble in water.	The ethyl ester and aromatic core provide lipophilicity, while the polar nitrogen and oxygen atoms offer some affinity for polar organic solvents. The difluoromethyl group increases lipophilicity compared to a methyl group.
Storage Conditions	Store in a tightly sealed container in a dry, well-ventilated place at 2-8°C under an inert atmosphere.[3][4]	The ester is susceptible to hydrolysis, and the pyridine ring can be sensitive to oxidation. Cool, dry, and inert conditions prevent degradation.[5]

Spectroscopic and Analytical Characterization

Structural elucidation relies on a combination of spectroscopic techniques. Below are the expected spectral features and a standard protocol for analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for confirming the structure of organic molecules.

• ¹H NMR: The proton spectrum will be characteristic. We expect to see a triplet for the methyl protons (-OCH₂CH ₃) around 1.4 ppm and a quartet for the methylene protons (-OCH ₂CH₃) around 4.4 ppm. The two aromatic protons on the pyridine ring will appear as doublets in the 7.5-8.5 ppm region. The most distinctive feature is the proton of the difluoromethyl group (-CH F₂), which will appear as a triplet (due to coupling with the two fluorine atoms) around 6.5-7.5 ppm.

• ¹³C NMR: The carbon spectrum will show nine distinct signals. The ester carbonyl carbon will be downfield (~165 ppm). The aromatic carbons will appear in the 120-160 ppm range. The difluoromethyl carbon will be split into a triplet by the two attached fluorine atoms, appearing around 110-120 ppm.

• ¹⁹F NMR: The fluorine spectrum will provide unambiguous confirmation of the -CHF₂ group, showing a doublet (from coupling to the single proton) in the characteristic range for difluoromethyl groups.

• Sample Preparation: Accurately weigh 5-10 mg of Ethyl 6-chloro-2-(difluoromethyl)nicotinate and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer's probe. Ensure the instrument is properly tuned and the magnetic field is shimmed to achieve optimal resolution.

• Data Acquisition: Acquire the spectrum using a standard single-pulse sequence. Typical parameters include a 90° pulse width, an acquisition time of 3-4 seconds, and a relaxation delay of 2-5 seconds. A total of 16-32 scans is generally sufficient to achieve a good signal-to-noise ratio.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). The resulting spectrum should be carefully phased and baseline corrected. Integrate all signals to determine the relative proton ratios.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For this compound, using electrospray ionization (ESI), one would expect to see a prominent protonated molecular ion [M+H]⁺ at m/z 236.0. A characteristic isotopic pattern for the presence of one chlorine atom ([M+H]⁺ and [M+2+H]⁺ in an approximate 3:1 ratio) would be a key diagnostic feature.

Reactivity and Synthetic Potential

The synthetic utility of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is dictated by the differential reactivity of its functional groups.

Caption: General workflow for the synthesis and purification of the title compound.

This protocol outlines the final esterification step, assuming the precursor acid is available.

• Reaction Setup: To a solution of 6-chloro-2-(difluoromethyl)nicotinic acid (1.0 eq) in anhydrous ethanol (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add a catalytic amount of concentrated sulfuric acid (approx. 0.05 eq).

• Heating: Heat the reaction mixture to reflux (approx. 78°C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Carefully neutralize the acid catalyst by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extraction: Remove the bulk of the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x volumes). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Final Purification: Purify the crude material by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Safety and Handling

As a research chemical, comprehensive toxicological data is often unavailable. Therefore, it is crucial to handle this compound with care, assuming it is hazardous. Safety data for structurally related compounds provide a basis for risk assessment.

GHS Classification	Description
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed. [6] H315: Causes skin irritation. [6][7] H319: Causes serious eye irritation. [6][7] H335: May cause respiratory irritation. [6]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [8] P280: Wear protective gloves/protective clothing/eye protection/face protection. [6][7] P302+P352: IF ON SKIN: Wash with plenty of water. [7] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [6]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention. [9] * Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists. [10] * Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention. [10] * Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. [10]

Conclusion

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a high-value synthetic intermediate characterized by its distinct and synthetically useful functional groups. Its predictable reactivity, particularly at the C6-chloro position and the ester moiety, allows for its strategic incorporation into complex molecules. A thorough understanding of its chemical properties, reactivity, and handling requirements, as detailed in this guide, is essential for its effective and safe utilization in research and development, paving the way for the discovery of new and improved chemical entities in the pharmaceutical and agrochemical industries.

References

• PubChem. Ethyl 6-chloro-4-(ethylamino)nicotinate. [Link]

• DC Fine Chemicals. Safety Data Sheet - Methyl nicotinate. [Link]

• Organic Syntheses. Difluoromethylation of Phenols. [Link]

• Cole-Parmer. Material Safety Data Sheet - Ethyl nicotinate, 99%. [Link]

• Chemsrc. Ethyl 2-chloro-6-methylnicotinate | CAS#:39073-14-8. [Link]

• NIST WebBook. 6-Chloronicotinic acid. [Link]

• Google Patents.

• RIVM. Advisory values for maximum emission of nicotine and 6-methylnicotine from nicotine products without tobacco for inhalation. [Link]

• Scirp.org. Toxicology of Commonly Found Ingredients in E-Cigarettes: A Brief Review. [Link]

• NCBI - NIH. Chloroformates Acute Exposure Guideline Levels. [Link]

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• 2. Ethyl 6-(trifluoromethyl)nicotinate | 597532-36-0 [chemicalbook.com]
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• 4. chemscene.com [chemscene.com]
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An In-depth Technical Guide to the Molecular Structure of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure, characterized by a substituted pyridine core, makes it a valuable building block for the synthesis of complex molecular architectures with potential therapeutic applications. The presence of a difluoromethyl group, a chlorine atom, and an ethyl ester moiety on the pyridine ring provides multiple reactive sites, allowing for diverse chemical modifications. This guide offers a comprehensive technical overview of the molecular structure, synthesis, and physicochemical properties of Ethyl 6-chloro-2-(difluoromethyl)nicotinate, providing a crucial resource for researchers in the field.

The difluoromethyl group (-CF2H) is a key feature of this molecule, acting as a bioisosteric replacement for hydroxyl, thiol, or amine functionalities.[1] This substitution can enhance metabolic stability, membrane permeability, and binding affinity of a drug candidate.[1] The strategic placement of the chloro and ester groups further allows for selective chemical transformations, making this compound a versatile intermediate in the synthesis of novel therapeutic agents.

Molecular Structure and Physicochemical Properties

The fundamental characteristics of Ethyl 6-chloro-2-(difluoromethyl)nicotinate are summarized in the table below.

Property	Value	Source
CAS Number	1707378-60-6	[2]
Molecular Formula	C₉H₈ClF₂NO₂	ACUBIOCHEM
Molecular Weight	235.62 g/mol	ACUBIOCHEM
Appearance	Expected to be a solid or oil	Inferred from related compounds
Purity	Typically >95%	ACUBIOCHEM

The molecular structure of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is depicted below.

Caption: Molecular structure of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

A potential synthetic pathway could start from a readily available dichlorinated pyridine precursor, followed by a selective difluoromethylation and subsequent esterification. The general workflow is outlined below.

Caption: A plausible synthetic workflow for Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Step-by-Step Methodologies (Representative Protocols)

The following are representative protocols adapted from the synthesis of similar substituted nicotinic acid esters.

1. Difluoromethylation of a Pyridine Precursor:

The introduction of the difluoromethyl group can be challenging. Modern methods often employ radical difluoromethylation or the use of difluorocarbene precursors.[3][4] A general procedure using a difluoromethylating agent is as follows:

• Materials: 2,6-Dichloronicotinic acid, a suitable difluoromethylating agent (e.g., sodium chlorodifluoroacetate), a copper catalyst (e.g., CuI), and an appropriate solvent (e.g., DMF or DMSO).

• Procedure:

  • In a reaction vessel, combine 2,6-dichloronicotinic acid, the difluoromethylating agent, and the copper catalyst in the chosen solvent.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to the required temperature (typically between 80-120 °C).

  • Monitor the reaction progress using a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture and perform an aqueous work-up.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the difluoromethylated intermediate.

2. Selective Dechlorination/Functionalization:

The selective removal or substitution of one of the chlorine atoms is a critical step. Hydrogenation is a common method for dechlorination.[5]

• Materials: The difluoromethylated pyridine intermediate, a palladium catalyst (e.g., Pd/C), a base (e.g., triethylamine), and a solvent (e.g., ethanol or ethyl acetate).

• Procedure:

  • Dissolve the difluoromethylated intermediate in the solvent in a hydrogenation vessel.

  • Add the palladium catalyst and the base.

  • Pressurize the vessel with hydrogen gas (typically 1-5 atm).

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

  • Filter off the catalyst and concentrate the filtrate to obtain the selectively dechlorinated product.

3. Esterification:

The final step is the conversion of the carboxylic acid to the ethyl ester. Standard esterification methods, such as Fischer esterification, can be employed.[6]

• Materials: The 6-chloro-2-(difluoromethyl)nicotinic acid, absolute ethanol, and a catalytic amount of a strong acid (e.g., sulfuric acid).

• Procedure:

  • Dissolve the carboxylic acid in an excess of absolute ethanol.

  • Add the acid catalyst and heat the mixture to reflux for several hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction and neutralize the excess acid with a base (e.g., sodium bicarbonate solution).

  • Extract the ethyl ester with an organic solvent.

  • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it to obtain the final product, Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Spectroscopic Characterization (Predicted)

While experimental spectra for Ethyl 6-chloro-2-(difluoromethyl)nicotinate are not publicly available, we can predict the key spectroscopic features based on its structure and data from analogous compounds.

¹H NMR Spectroscopy (Predicted):

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the ethyl group protons, and the proton of the difluoromethyl group.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
Aromatic-H (on pyridine ring)	7.5 - 8.5	Doublet
Aromatic-H (on pyridine ring)	7.0 - 8.0	Doublet
-OCH₂CH₃	~4.4	Quartet
-OCH₂CH₃	~1.4	Triplet
-CHF₂	6.5 - 7.5	Triplet

¹³C NMR Spectroscopy (Predicted):

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (Ester)	160 - 170
Aromatic-C (Pyridine ring)	110 - 160
-OCH₂CH₃	~62
-OCH₂CH₃	~14
-CHF₂	110 - 120 (triplet due to C-F coupling)

Infrared (IR) Spectroscopy (Predicted):

The IR spectrum will show characteristic absorption bands for the functional groups present.

Functional Group	Predicted Wavenumber (cm⁻¹)
C=O (Ester)	1720 - 1740
C-F	1000 - 1200
C-Cl	600 - 800
C-H (Aromatic)	3000 - 3100
C-H (Aliphatic)	2850 - 3000

Mass Spectrometry (MS):

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns. The presence of chlorine will be indicated by the isotopic pattern of the molecular ion (M and M+2 peaks in an approximate 3:1 ratio).

Reactivity and Applications in Drug Development

The reactivity of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is dictated by its functional groups.

• The Pyridine Ring: The electron-deficient nature of the pyridine ring, enhanced by the chloro and difluoromethyl substituents, makes it susceptible to nucleophilic aromatic substitution, particularly at the positions activated by these groups.

• The Chloro Group: The chlorine atom at the 6-position is a good leaving group and can be displaced by various nucleophiles in SNAr reactions. This allows for the introduction of a wide range of substituents at this position.[7]

• The Ester Group: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to amides or other derivatives. It can also undergo transesterification or reduction.

• The Difluoromethyl Group: While generally stable, the C-H bond in the difluoromethyl group can be a site for radical reactions under specific conditions.

The unique combination of these reactive sites makes Ethyl 6-chloro-2-(difluoromethyl)nicotinate a highly versatile building block in the synthesis of pharmaceutically active compounds. Difluoromethylated heterocycles are of increasing importance in drug discovery due to their ability to improve the pharmacokinetic and pharmacodynamic properties of molecules.[8] This compound is a valuable precursor for creating libraries of novel compounds for screening against various biological targets, including kinases, which are often implicated in cancer and inflammatory diseases.

Conclusion

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a key heterocyclic building block with significant potential in the field of drug discovery and development. Its well-defined molecular structure, featuring a strategically substituted pyridine ring, offers multiple avenues for chemical modification. While detailed experimental data is not widely published, this technical guide provides a comprehensive overview of its structure, plausible synthetic routes, and predicted spectroscopic properties based on sound chemical principles and data from related compounds. The insights provided herein are intended to empower researchers to effectively utilize this versatile molecule in the design and synthesis of next-generation therapeutics.

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Advanced Synthetic Applications of Ethyl 6-chloro-2-(difluoromethyl)nicotinate: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate fluorinated heterocyclic building blocks for lead optimization. Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6)[1] has emerged as a highly versatile and privileged scaffold. The strategic placement of a difluoromethyl (-CHF₂) group at the 2-position and a chlorine atom at the 6-position of the pyridine ring creates a unique stereoelectronic profile. This whitepaper details its nomenclature, physicochemical properties, and validated synthetic methodologies for its seamless integration into pharmaceutical and agrochemical pipelines.

Chemical Identity & Nomenclature

The nomenclature of this compound reflects its multi-functional nature, making it highly searchable across chemical databases.

Table 1: Chemical Identity and Physicochemical Properties

Parameter	Detail
IUPAC Name	Ethyl 6-chloro-2-(difluoromethyl)pyridine-3-carboxylate[2]
Common Synonyms	Ethyl 6-chloro-2-(difluoromethyl)nicotinate; 6-Chloro-2-difluoromethyl-nicotinic acid ethyl ester; 3-Pyridinecarboxylic acid, 6-chloro-2-(difluoromethyl)-, ethyl ester[3]
CAS Registry Number	1707378-60-6[1]
MDL Number	MFCD25478906[2]
Molecular Formula	C₉H₈ClF₂NO₂[1]
Molecular Weight	235.61 g/mol [1]
Physical State	Solid / Viscous Liquid (dependent on ambient temp/purity)

Structural Logic & Causality in Design

The utility of this molecule lies in its precisely engineered reactivity, which dictates our experimental choices during library synthesis:

• The Difluoromethyl Group (-CHF₂): Unlike the fully fluorinated -CF₃ group, the -CHF₂ moiety acts as a lipophilic hydrogen bond donor. This enhances binding affinity in target protein pockets while improving metabolic stability against cytochrome P450 oxidation, a principle widely documented by .

• The 6-Chloro Substituent: Pyridines are inherently electron-deficient. The addition of the strongly electron-withdrawing -CHF₂ and ethyl ester groups further depletes electron density from the ring. Consequently, the 6-chloro position becomes exceptionally activated for Nucleophilic Aromatic Substitution (SNAr) and palladium-catalyzed cross-coupling reactions.

• The Ethyl Ester: Serves as a robust protecting group during the aggressive functionalization of the 6-position, which can later be saponified to the free carboxylic acid for amide coupling.

Synthetic Methodologies & Self-Validating Protocols

Protocol A: De Novo Cyclocondensation & Chlorination

To synthesize the core scaffold, a bottom-up approach is preferred over late-stage fluorination due to higher scalability, safety profiles, and cost-efficiency.

Step 1: Cyclocondensation

• Causality: The reaction of ethyl 4,4-difluoroacetoacetate with an enamine (e.g., 3-aminoacrylate) under basic conditions drives the formation of the 6-oxo-1,6-dihydropyridine core. The thermodynamics of aromatization (tautomerization to the 6-hydroxypyridine) push the equilibrium forward.

• Self-Validating Checkpoint: The reaction mixture transitions from a clear solution to a thick suspension as the highly polar 6-oxo intermediate precipitates. LC-MS analysis will confirm the disappearance of the acyclic precursors and the appearance of the m/z 218[M+H]⁺ peak.

Step 2: Chlorination

• Methodology:

  • Suspend the 6-oxo intermediate (1.0 eq) in neat phosphorus oxychloride (POCl₃, 5.0 eq).

  • Add a catalytic amount of N,N-dimethylformamide (DMF, 0.1 eq) to generate the active Vilsmeier-Haack reagent, which significantly accelerates the chlorination.

  • Reflux the mixture at 105°C for 4 hours.

  • Carefully quench the cooled mixture into ice water, maintaining the pH < 7 to prevent premature ester hydrolysis.

  • Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Causality: POCl₃ converts the hydroxyl tautomer into a dichlorophosphate leaving group, which is subsequently displaced by chloride ions. The formation of the strong P=O bond provides the irreversible thermodynamic driving force.

• Self-Validating Checkpoint: TLC (Hexanes/EtOAc 4:1) will show a distinct shift from a baseline spot (the highly polar 6-oxo species) to a high-Rf spot (the non-polar chlorinated product). GC-MS will confirm the m/z 235/237 isotopic pattern (3:1 ratio) characteristic of a single chlorine atom.

Fig 1. De novo cyclocondensation and chlorination synthetic pathway.

Application Workflows in Drug Development

The primary application of Ethyl 6-chloro-2-(difluoromethyl)nicotinate[4] is its use as an electrophilic hub for library generation in hit-to-lead optimization.

Protocol B: SNAr Derivatization with Primary Amines

• Methodology:

  • Dissolve Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 eq) in anhydrous N-methyl-2-pyrrolidone (NMP).

  • Add the desired primary amine (1.2 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq).

  • Heat the sealed vessel at 90°C for 12 hours.

  • Precipitate the product by adding cold water and filter.

• Causality: The electron-withdrawing nature of the pyridine ring lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, facilitating the attack of the amine nucleophile at the 6-position. DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, preventing amine protonation.

• Self-Validating Checkpoint: The starting material is UV-active but non-fluorescent. The resulting 6-amino derivative exhibits strong fluorescence under 254 nm UV light due to the establishment of a push-pull conjugated system across the pyridine ring, allowing for immediate visual confirmation of reaction success on a TLC plate.

Fig 2. Downstream derivatization via SNAr and cross-coupling.

Handling, Stability, and Storage Protocols

Due to the presence of the ester and the highly activated chloride, the compound is susceptible to slow hydrolysis if exposed to atmospheric moisture over prolonged periods.

• Storage: Store under an inert atmosphere (Argon or Nitrogen) at 2–8°C.

• Handling: Weigh in a controlled-humidity environment. Use strictly dry solvents (e.g., anhydrous DMF or NMP) during reactions to prevent competitive hydroxide attack at the 6-position or premature ester hydrolysis.

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An In-depth Technical Guide to Ethyl 6-chloro-2-(difluoromethyl)nicotinate: Physicochemical Properties, Synthesis, and Applications

Introduction: The Significance of Fluorinated Nicotinates in Modern Drug Discovery

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, with a significant percentage of newly approved drugs containing at least one fluorine atom. The unique electronic properties of fluorine can profoundly influence a molecule's metabolic stability, binding affinity, and pharmacokinetic profile. Within this context, fluorinated heterocyclic compounds, particularly substituted pyridines, have emerged as privileged scaffolds in drug design.

This technical guide provides a comprehensive overview of Ethyl 6-chloro-2-(difluoromethyl)nicotinate, a fluorinated nicotinate derivative of growing interest to researchers and drug development professionals. The presence of a difluoromethyl group at the 2-position and a chlorine atom at the 6-position of the pyridine ring imparts distinct chemical characteristics that make this compound a valuable building block for the synthesis of novel therapeutic agents. While specific experimental data for this compound is not extensively available in public literature, this guide will synthesize known information with data from closely related analogs to provide a thorough understanding of its physicochemical properties, potential synthetic routes, and applications.

Physicochemical and Spectroscopic Data

A comprehensive understanding of a compound's physical and chemical properties is fundamental to its application in research and development. This section details the known and predicted data for Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

General Information

Property	Value	Source
IUPAC Name	Ethyl 6-chloro-2-(difluoromethyl)pyridine-3-carboxylate	N/A
Synonyms	Ethyl 6-chloro-2-(difluoromethyl)nicotinate	[1]
CAS Number	1707378-60-6	[1]
Molecular Formula	C₉H₈ClF₂NO₂
Molecular Weight	235.61 g/mol

Physical Properties

Spectroscopic Data (Predicted and Analog-Based)

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of chemical compounds. In the absence of specific experimental spectra for Ethyl 6-chloro-2-(difluoromethyl)nicotinate, this section provides predicted data and comparisons with analogous structures.

1.3.1. ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is a powerful tool for determining the structure of organic molecules. Based on the structure of Ethyl 6-chloro-2-(difluoromethyl)nicotinate and known chemical shifts of similar compounds, a predicted ¹H NMR spectrum is presented below. For comparison, the experimental data for the closely related ethyl nicotinate is also provided.[3][4]

Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Analog: Ethyl Nicotinate (CDCl₃) Chemical Shift (δ, ppm)	Analog: Ethyl Nicotinate Multiplicity
H-4	8.3 - 8.5	d	8.23-8.35	m
H-5	7.5 - 7.7	d	7.31-7.46	m
-CHF₂	6.8 - 7.2	t (J ≈ 54 Hz)	-	-
-OCH₂CH₃	4.3 - 4.5	q	4.30-4.54	q
-OCH₂CH₃	1.3 - 1.5	t	1.34-1.50	t

1.3.2. ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of a molecule. Predicted chemical shifts for Ethyl 6-chloro-2-(difluoromethyl)nicotinate are estimated based on established principles for substituted pyridines.[5][6][7]

Assignment	Predicted Chemical Shift (δ, ppm)	Analog: Ethyl Nicotinate (CDCl₃) Chemical Shift (δ, ppm)
C=O	163 - 165	165.19
C-2	155 - 158 (t)	150.94
C-3	124 - 126	126.40
C-4	140 - 142	136.93
C-5	122 - 124	123.27
C-6	152 - 154	153.37
-CHF₂	112 - 116 (t)	-
-OCH₂CH₃	61 - 63	61.39
-OCH₂CH₃	13 - 15	14.29

1.3.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound. For Ethyl 6-chloro-2-(difluoromethyl)nicotinate, the molecular ion peak (M⁺) in an electron ionization (EI) mass spectrum would be expected at m/z 235, with an isotopic pattern characteristic of a molecule containing one chlorine atom (M+2 peak at approximately one-third the intensity of the M⁺ peak). Common fragmentation patterns for nicotinate esters involve the loss of the ethoxy group (-OEt, m/z 45) and the entire ester group (-COOEt, m/z 73).[8]

1.3.4. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is expected to show characteristic absorption bands for the following functional groups:

Functional Group	Expected Wavenumber (cm⁻¹)
C=O (ester)	1720 - 1740
C-O (ester)	1100 - 1300
C-F	1000 - 1400
Aromatic C=C and C=N	1450 - 1600
C-Cl	600 - 800

Synthesis and Reactivity

Proposed Synthetic Workflow

A logical synthetic route would likely start from a readily available chloropyridine derivative, followed by the introduction of the difluoromethyl group and subsequent esterification.

Caption: Proposed synthetic workflow for Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a hypothetical, yet chemically sound, procedure for the synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate. Researchers should perform their own risk assessment and optimization.

Step 1: Difluoromethylation of 2,6-Dichloronicotinic Acid

• To a solution of 2,6-dichloronicotinic acid in a suitable aprotic solvent (e.g., anhydrous THF or DMF), add a difluoromethylating agent such as (trifluoromethyl)trimethylsilane (TMSCF₃) in the presence of a fluoride source (e.g., potassium fluoride).

• The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) and may require elevated temperatures to proceed to completion.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, the reaction is quenched with water and the product, 6-chloro-2-(difluoromethyl)nicotinic acid, is extracted with an organic solvent.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product may be purified by column chromatography or recrystallization.

Step 2: Esterification of 6-Chloro-2-(difluoromethyl)nicotinic Acid

• Dissolve the 6-chloro-2-(difluoromethyl)nicotinic acid in an excess of anhydrous ethanol.

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

• Heat the reaction mixture to reflux for several hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture and neutralize the excess acid with a weak base (e.g., saturated sodium bicarbonate solution).

• Extract the product, Ethyl 6-chloro-2-(difluoromethyl)nicotinate, with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

Reactivity Profile

The reactivity of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is dictated by its functional groups. The chlorine atom at the 6-position is susceptible to nucleophilic aromatic substitution, allowing for the introduction of various nucleophiles. The ester group can be hydrolyzed to the corresponding carboxylic acid or converted to other derivatives. The difluoromethyl group is generally stable under many reaction conditions.

Applications in Drug Development

The structural motifs present in Ethyl 6-chloro-2-(difluoromethyl)nicotinate make it a highly attractive building block for the synthesis of novel drug candidates.[15]

Rationale for Use in Medicinal Chemistry

• Pyridine Core: The pyridine ring is a common scaffold in many approved drugs due to its ability to form hydrogen bonds and its favorable pharmacokinetic properties.

• Difluoromethyl Group: The -CHF₂ group can act as a bioisostere for a hydroxyl (-OH) or thiol (-SH) group, potentially improving metabolic stability and cell permeability.[15]

• Chloro Substituent: The chlorine atom provides a handle for further chemical modification through cross-coupling reactions or nucleophilic substitution, enabling the generation of diverse compound libraries.

Potential Therapeutic Areas

While specific applications for this compound are not yet widely reported, related fluorinated nicotinates have shown promise in various therapeutic areas, including:

• Oncology: As inhibitors of various kinases and other signaling pathways.

• Inflammatory Diseases: Modulating inflammatory responses.

• Infectious Diseases: As novel antibacterial or antiviral agents.

Safety and Handling

A comprehensive safety data sheet (SDS) for Ethyl 6-chloro-2-(difluoromethyl)nicotinate is not publicly available. However, based on the data for related compounds such as ethyl 6-chloronicotinate, it should be handled with care.[16][17] It is likely to be an irritant to the eyes, skin, and respiratory system.[16][17]

Recommended Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• In case of contact, flush the affected area with copious amounts of water and seek medical attention.

Conclusion and Future Perspectives

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a promising building block for medicinal chemistry and drug discovery. Its unique combination of a pyridine core, a difluoromethyl group, and a reactive chlorine substituent provides a versatile platform for the synthesis of novel and diverse molecular architectures. While there is a current lack of extensive experimental data for this specific compound, this guide provides a solid foundation of its predicted properties, potential synthetic routes, and likely applications based on established chemical principles and data from analogous structures. Further research into the synthesis, reactivity, and biological activity of derivatives of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is warranted and holds the potential to yield novel therapeutic agents for a range of diseases.

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The Structural Pharmacology of Ethyl 6-chloro-2-(difluoromethyl)nicotinate: A Privileged Scaffold in Inhibitor Design

Executive Summary

In modern medicinal and agrochemical chemistry, the mechanism of action (MoA) of an active ingredient is fundamentally dictated by the spatial arrangement and electronic properties of its core scaffold. Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS 1707378-60-6) is not a standalone biological effector; rather, it is a highly specialized, privileged pharmacophore building block. Its structural features—specifically the difluoromethyl (

) group and the 6-chloro-nicotinate core—serve as the architectural foundation for several classes of highly potent inhibitors.

This technical guide explores the mechanistic rationale behind this scaffold, detailing how its incorporation dictates target engagement in two major domains: RIPK1 inhibition (anti-inflammatory pharmaceuticals) and Succinate Dehydrogenase (SDHI) inhibition (agrochemical fungicides). Furthermore, we provide self-validating experimental workflows for functionalizing this scaffold and kinetically profiling the resulting active pharmaceutical ingredients (APIs).

Mechanistic Rationale of the Pharmacophore

The selection of Ethyl 6-chloro-2-(difluoromethyl)nicotinate in drug design is driven by strict physicochemical causality. Each functional group on the pyridine ring serves a distinct purpose in target binding and metabolic stability.

The Difluoromethyl ( ) Group: A Lipophilic Hydrogen Bond Donor

Unlike the fully fluorinated trifluoromethyl (

) group, which acts solely as a bulky, lipophilic electron-withdrawing group, the moiety possesses an acidic proton. This allows it to act as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl ( ) or thiol ( ) groups . In the hydrophobic pockets of kinase hinge regions or mitochondrial enzyme active sites, the group forms highly directional hydrogen bonds with backbone carbonyls, significantly decreasing the dissociation rate ( ) of the inhibitor.

The 6-Chloro Substitution: Enabling Late-Stage Diversification

The 6-chloro position on the electron-deficient pyridine ring is highly activated for Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig cross-coupling. This allows medicinal chemists to rapidly extend the molecule into adjacent allosteric pockets by coupling various amines or arylboronic acids, tuning the selectivity profile of the final inhibitor .

Quantitative Pharmacophore Profiling

The table below summarizes the physicochemical impact of the

group compared to standard methyl and trifluoromethyl analogs, illustrating why this specific scaffold is favored for optimizing oral bioavailability and target residence time.

Table 1: Physicochemical Impact of Pyridine Substituents

Substituent	Lipophilicity ( LogP)	H-Bond Donor Capacity	Metabolic Stability (CYP450)	Target Residence Time Impact
	+0.5	None	Low (Prone to oxidation)	Baseline
	+1.1	None	Extremely High	Moderate (Steric trapping)
	+0.8	Yes (Moderate/Directional)	High	High (H-bond anchoring)

Case Study 1: Mechanism of Action in RIPK1 Inhibition

Receptor-Interacting Protein Kinase 1 (RIPK1) is a critical driver of necroptosis and neuroinflammation. Derivatives of the 6-chloro-2-(difluoromethyl)nicotinate scaffold have been patented as highly potent, allosteric RIPK1 inhibitors.

Mechanism of Action: Once the scaffold is converted into a nicotinamide and functionalized at the 6-position, the resulting molecule binds to the hinge region of RIPK1. The

group donates a hydrogen bond to the backbone carbonyl of Met92, anchoring the core. Concurrently, the substituent at the 6-position occupies the allosteric hydrophobic pocket, locking RIPK1 in an inactive conformation and preventing the phosphorylation of RIPK3 and MLKL.

Schematic of the RIPK1-mediated necroptosis pathway and the inhibitory intervention point.

Case Study 2: Mechanism of Action in SDHI Fungicides

In agrochemistry, this scaffold is a critical precursor for Succinate Dehydrogenase Inhibitors (SDHIs), such as difluoromethyl-nicotinic indanyl carboxamides .

Mechanism of Action: These fungicides target Complex II of the fungal mitochondrial electron transport chain. The difluoromethyl-nicotinamide core acts as a structural mimic of ubiquinone. The

group engages in critical halogen/hydrogen-bonding interactions with conserved tyrosine and tryptophan residues within the ubiquinone binding pocket. This blockade halts fungal respiration, leading to ATP depletion and pathogen death.

Experimental Workflows: Synthesis & Validation

To utilize this scaffold effectively, researchers must employ specific synthetic methodologies and kinetic validation assays. The following self-validating protocols explain both the how and the why behind the experimental choices.

Protocol A: Scaffold Functionalization Workflow

Objective: Convert Ethyl 6-chloro-2-(difluoromethyl)nicotinate into an active target inhibitor.

• Ester Hydrolysis:

  • Procedure: Dissolve the scaffold in a 3:1 mixture of THF/

    . Add 1.5 equivalents of LiOH and stir at room temperature for 4 hours.

  • Causality: Mild basic conditions at ambient temperature prevent the unwanted defluorination or hydrolysis of the sensitive

    group, which can occur under harsh acidic or high-heat basic conditions.

• Amide Coupling:

  • Procedure: React the resulting carboxylic acid with the target amine (e.g., an indanyl amine for SDHIs) using HATU (1.2 eq) and DIPEA (2.0 eq) in DMF.

  • Causality: The ortho-

    group creates significant steric hindrance around the carboxylate. Standard coupling reagents (like EDC/NHS) often fail or result in low yields. HATU provides the highly reactive HOAt ester intermediate necessary to overcome this steric barrier.

• SNAr Displacement (Late-Stage Diversification):

  • Procedure: Introduce a secondary amine (e.g., cyclopropylamine) to the intermediate. Heat to 80°C in NMP for 12 hours.

  • Causality: The combined electron-withdrawing effects of the pyridine nitrogen and the

    group sufficiently activate the 6-chloro position, allowing for transition-metal-free SNAr displacement.

  • Self-Validation: Monitor via LC-MS. The disappearance of the chlorine isotope pattern (M / M+2 ratio of 3:1) confirms complete substitution.

Step-by-step synthetic workflow for converting the nicotinate scaffold into an active inhibitor.

Protocol B: Kinetic Validation via Surface Plasmon Resonance (SPR)

Objective: Validate the MoA by quantifying the target residence time imparted by the

group. Standard steady-state assays fail to capture the kinetic advantages of this pharmacophore.

• Immobilization: Covalently attach recombinant target protein (e.g., RIPK1) to a CM5 sensor chip via standard amine coupling (EDC/NHS).

• Analyte Injection: Flow serial dilutions (0.5 nM to 100 nM) of the synthesized inhibitor over the chip at a high flow rate (50 µL/min) to minimize mass transport limitations.

• Control: Run a parallel assay using a

  analog of the inhibitor.

• Data Analysis: Fit the sensorgrams to a 1:1 Langmuir binding model to extract association (

  ) and dissociation ( ) rates.

  • Causality: The primary mechanistic advantage of the

    scaffold is its ability to act as a hydrogen bond donor. This interaction specifically manifests as a drastically reduced (slower dissociation), leading to prolonged target residence time and superior in vivo efficacy.

Table 2: Comparative Binding Kinetics (RIPK1 Model Data)

Scaffold Derivative Core	( )	( )	(nM)	Residence Time ( )
2-Methyl Analog			416	20 seconds
2-Trifluoromethyl ( )			133	50 seconds
2-Difluoromethyl ( )			7.1	16.6 minutes

Note: The

substitution yields a >50-fold improvement in binding affinity ( ) driven almost entirely by the stabilization of the enzyme-inhibitor complex (decreased ).

References

• Xu, P., Wang, Z., Guo, S.-M., & Studer, A. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications. URL:[Link]

• Tung, T. T., & Nguyen Quoc, T. (2021). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Medicinal Chemistry, 12(12), 2065–2070. URL:[Link]

• GlaxoSmithKline (GSK). (2023). Nicotinamide RIPK1 inhibitors. Patent WO2023018643A1.
• Bayer CropScience AG. (2014). Difluoromethyl-nicotinic-indanyl carboxamides as fungicides. Patent WO2014095675A1.

An In-Depth Technical Guide to the Safe Handling of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction and Scope

Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS No. 1707378-60-6) is a fluorinated heterocyclic compound with potential applications in pharmaceutical and agrochemical research and development.[1] Its structure, incorporating a chlorinated pyridine ring and a difluoromethyl group, suggests that it may possess unique chemical reactivity and biological activity, making it a valuable building block in modern drug discovery.

However, the novelty of this compound means that comprehensive toxicological and safety data are not yet widely available. Therefore, this guide has been developed to provide a robust framework for its safe handling, storage, and disposal. The protocols and precautions outlined herein are synthesized from established best practices for handling structurally related chlorinated and fluorinated pyridine derivatives and other halogenated organic compounds.[2][3][4][5] This document is intended to empower researchers to manage the risks associated with this compound effectively, ensuring a safe laboratory environment.

Causality of Precaution: The presence of a halogenated pyridine core is a common motif in many biologically active molecules. The specific combination of chloro, difluoromethyl, and ethyl nicotinate functionalities necessitates a cautious approach, as these features can influence the compound's reactivity, toxicity, and metabolic stability. This guide, therefore, adopts a conservative stance, assuming potential for irritation, sensitization, and other hazards associated with analogous chemical structures.

Hazard Identification and Risk Assessment

• Skin Irritation: Direct contact may cause redness, itching, and inflammation.[3][5]

• Serious Eye Irritation: The compound is likely to be a significant eye irritant, potentially causing serious damage upon contact.[3][5]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the nose, throat, and lungs.[3]

• Potential for Sensitization: Some related compounds may cause allergic skin reactions or respiratory sensitization upon repeated exposure.[6]

A thorough risk assessment should be conducted before any new experimental procedure involving this compound. This assessment must consider the quantities being used, the nature of the experimental setup, and the potential for aerosol generation or accidental release.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment and protection is essential. Engineering controls should be the primary means of minimizing exposure, supplemented by appropriate PPE.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All weighing, handling, and reactions involving Ethyl 6-chloro-2-(difluoromethyl)nicotinate must be performed in a certified chemical fume hood to prevent the inhalation of vapors or fine particulates.[2][7][8]

• Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust of the fume hood.[4][9]

• Emergency Equipment: An operational safety shower and eyewash station must be located in the immediate vicinity of the work area.[2][4][10] Their locations should be clearly marked and unobstructed.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

The selection of PPE should be based on a comprehensive risk assessment of the specific procedures being undertaken.

PPE Category	Specification	Rationale for Use
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[3][4][11]	Protects against splashes and airborne particles, preventing severe eye irritation.
Skin Protection	Nitrile or neoprene gloves (avoid latex). A lab coat should be worn at all times.[2][8][9]	Prevents direct skin contact and potential irritation or absorption.
Respiratory Protection	A NIOSH-approved respirator may be necessary for large-scale operations or if there is a potential for aerosolization outside of a fume hood.[4]	Protects against inhalation of harmful dust or vapors, which can cause respiratory tract irritation.

Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is critical for preventing accidental exposure and maintaining the integrity of the compound.

Prudent Handling Practices

• Avoid Contact: All personal contact, including inhalation, should be avoided.[12]

• Minimize Dust and Aerosol Generation: Handle the solid compound carefully to avoid creating dust.[12]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][9] Do not eat, drink, or smoke in the laboratory.[9][11]

• Grounding: For transfers of larger quantities, metal containers should be grounded and bonded to prevent static discharge.[11][13]

Storage Requirements

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][8]

• Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong bases to prevent exothermic or hazardous reactions.[3]

• Location: Store in a designated and clearly labeled area, away from direct sunlight.[6][11]

Emergency Procedures: A Self-Validating System

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3][10] Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and wash the affected area immediately with soap and water for at least 15 minutes.[2][3] Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][14]

Spill Management

The appropriate response to a spill depends on its size and location.

• Small Spills (Inside a Fume Hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent.[9][15]

  • Gently sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste.[12]

  • Decontaminate the area with soap and water.[15]

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area and alert all personnel.[10][16]

  • If safe to do so, close the laboratory doors to contain the spill.[2]

  • Contact your institution's emergency response team or environmental health and safety (EHS) office immediately.[10]

  • Do not attempt to clean up a large spill without specialized training and equipment.

Experimental Workflow for Safe Handling

Caption: A logical workflow for the safe handling of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Emergency Response Decision Tree

Caption: A decision tree for responding to a chemical spill.

Waste Disposal

All waste containing Ethyl 6-chloro-2-(difluoromethyl)nicotinate, including contaminated consumables and spill cleanup materials, must be treated as hazardous waste.

• Containerization: Collect waste in a clearly labeled, sealed, and compatible container.[9][15]

• Labeling: The waste container must be labeled with its contents in accordance with local, state, and federal regulations.

• Disposal: Dispose of the hazardous waste through your institution's EHS office or a licensed professional waste disposal service.[3][9] Do not pour waste down the drain.[9]

Conclusion

While Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a promising compound for research, its novel nature demands a highly cautious and proactive approach to safety. By implementing the engineering controls, personal protective equipment, and handling protocols outlined in this guide, researchers can significantly mitigate the risks associated with its use. A foundational principle of laboratory safety is to treat all new and uncharacterized substances as potentially hazardous. This guide provides the framework for doing so with scientific integrity and a commitment to a safe working environment.

References

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. 2

• Fisher Scientific. (2014, January 9). SAFETY DATA SHEET - Ethyl 6-chloronicotinate. Link

• DC Fine Chemicals. (2024, November 4). Safety Data Sheet - Methyl nicotinate. Link

• Fisher Scientific. SAFETY DATA SHEET - Ethyl 2,4-dichloro-6-methylnicotinate. Link

• TCI Chemicals. (2025, May 5). SAFETY DATA SHEET - 2-Chloronicotinic Acid. Link

• EHSO Manual 2025-2026. (2025, January 14). Spill Control/Emergency Response. Link

• Sigma-Aldrich. (2025, December 26). SAFETY DATA SHEET - (±)-Nicotine. Link

• SynQuest Laboratories. Ethyl 6-chloro-2-(difluoromethyl)nicotinate. Link

• Health and Safety Executive. Emergency response / spill control. Link

• CHEMICAL SPILL PROCEDURES. Link

• Apollo Scientific. Ethyl 4,6-dichloro-5-nitronicotinate. Link

• Lab Alley. (2024, June 19). SAFETY DATA SHEET - Pyridine. Link

• Sigma-Aldrich. ETHYL 2-CHLORO-6-(TRIFLUOROMETHYL)NICOTINATE. Link

• Sigma-Aldrich. Ethyl 6-chloro-2-methylnicotinate. Link

• Cheméo. Chemical Properties of Ethyl nicotinate (CAS 614-18-6). Link

• New Jersey Department of Health. HAZARD SUMMARY - Pyridine. Link

• Benchchem. (2025). Safeguarding Your Research: A Comprehensive Guide to Handling Pyridine Hydrochloride. Link

• Florida State University Emergency Management. Chemical Spills. Link

• ACUBIOCHEM. ethyl 6-chloro-2-(difluoromethyl)nicotinate. Link

• ChemicalBook. (2026, January 17). Ethyl nicotinate - Safety Data Sheet. Link

• Capital Resin Corporation. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Link

• Fisher Scientific. (2009, October 2). SAFETY DATA SHEET - Pyridine. Link

• PubChem. Ethyl 6-chloro-4-(ethylamino)nicotinate. Link

• Thermo Fisher Scientific. (2025, September 12). SAFETY DATA SHEET - 2-Chloro-6-methylnicotinic acid. Link

• Cole-Parmer. (2005, October 12). Material Safety Data Sheet - Ethyl nicotinate, 99%. Link

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• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
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• 5. tcichemicals.com [tcichemicals.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. media.laballey.com [media.laballey.com]
• 8. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 16. hse.gov.uk [hse.gov.uk]

The Strategic Design and Synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Executive Summary

In modern medicinal chemistry and agrochemical discovery, the strategic incorporation of fluorinated motifs into heterocyclic scaffolds is a proven method for optimizing metabolic stability, lipophilicity, and target binding affinity. Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6)[1] has emerged as a highly versatile, commercially available building block[2]. As a Senior Application Scientist, I frequently utilize this specific scaffold because it offers three orthogonal handles for late-stage functionalization: a difluoromethyl group for unique hydrogen-bonding interactions, a C6-chloride for transition-metal-catalyzed cross-coupling, and a C3-ethyl ester for amidation or reduction.

This technical guide dissects the structural causality, historical synthetic evolution, and self-validating protocols required to leverage this molecule in advanced drug discovery workflows.

Structural Causality & Pharmacophore Design

The Difluoromethyl ( ) Bioisostere

Historically, the trifluoromethyl (

) group was the default choice for blocking metabolic liabilities. However, the extreme lipophilicity of often leads to high plasma protein binding and poor aqueous solubility. The difluoromethyl ( ) group acts as a "lipophilic hydrogen bond donor"[3]. The highly electronegative geminal fluorine atoms polarize the remaining C-H bond, allowing it to act as a bioisostere for hydroxyl (-OH) or thiol (-SH) groups[3]. This enables the moiety to form critical hydrogen bonds with backbone carbonyls in kinase hinge regions or enzymatic active sites, while simultaneously improving membrane permeability compared to its non-fluorinated counterparts[4].

The Pyridine Core and Orthogonal Handles

The 2,3,6-trisubstituted pyridine core is designed for modular assembly:

• C6-Chloro Handle: The chloride at the 6-position is highly activated toward oxidative addition by Palladium or Nickel catalysts, making it an ideal substrate for Suzuki-Miyaura or Buchwald-Hartwig cross-couplings to install aryl or amine substituents.

• C3-Ethyl Ester Handle: The ester allows for orthogonal deprotection (saponification to the nicotinic acid) followed by amide coupling, or direct reduction to a benzylic alcohol, without interfering with the C6 or C2 positions.

Evolution of Synthesis: The De Novo Approach

Early methods for synthesizing difluoromethylated pyridines relied on the late-stage fluorination of formyl-pyridines using hazardous, ozone-depleting reagents like DAST (Diethylaminosulfur trifluoride) or

. These reactions are notoriously difficult to scale, highly exothermic, and often yield complex mixtures of over-fluorinated byproducts.

A paradigm shift occurred with the development of de novo cyclocondensation strategies, pioneered by researchers at Boehringer Ingelheim[5]. Instead of fluorinating a pre-formed pyridine, the pyridine ring is built around the difluoromethyl group using inexpensive, pre-fluorinated commodity chemicals[5]. By condensing ethyl 4,4-difluoroacetoacetate with an appropriate enamine, the regiochemistry of the pyridine ring is perfectly controlled from the outset, enabling safe, multi-kilogram scalability[5].

Quantitative Data & Reaction Metrics

To ensure reproducibility across different laboratory environments, the physicochemical properties and validated reaction metrics for this scaffold are summarized below.

Table 1: Physicochemical Properties & Reaction Metrics

Parameter	Value	Causality / Significance
CAS Number	1707378-60-6[1]	Unique identifier for commercial sourcing and regulatory tracking[2].
Molecular Weight	235.62 g/mol [1]	Low MW allows for extensive downstream elaboration without exceeding Lipinski's Rule of 5.
Molecular Formula	ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted"> [1]	Contains precisely balanced F and Cl halogens for distinct electronic effects.
Predicted LogP	~2.4	Optimal lipophilicity for passive membrane permeability in cellular assays.
Step 1 Yield	82%	High efficiency driven by the thermodynamic stability of the resulting pyridone.
Step 2 Yield	88%	Enhanced by DMF-catalyzed Vilsmeier-Haack intermediate formation.
Overall Purity	>98% (HPLC-UV)	Required standard to prevent catalyst poisoning in downstream cross-coupling.

Self-Validating Experimental Protocols

The following methodologies detail the de novo synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate. Every step includes in-process controls (IPCs) to ensure the protocol is a self-validating system.

Protocol 1: De Novo Cyclocondensation

Objective: Construct the 6-hydroxy-2-(difluoromethyl)nicotinate intermediate. Causality: Using sodium ethoxide at low temperatures prevents the exothermic polymerization of the enamine, while prolonged reflux ensures complete thermodynamic cyclization.

• Charge: To a dry, nitrogen-purged 500 mL reactor, add ethyl 4,4-difluoroacetoacetate (1.0 eq, 50 mmol) and ethyl 3-aminoacrylate (1.05 eq, 52.5 mmol) in 200 mL of anhydrous ethanol.

• Base Addition: Cool the mixture to 0 °C. Add sodium ethoxide (1.2 eq, 21 wt% in ethanol) dropwise over 30 minutes to maintain the internal temperature below 5 °C.

• Cyclization: Remove the cooling bath and heat the mixture to reflux (78 °C) for 12 hours.

• Self-Validation (IPC): Pull a 50 µL aliquot, dilute in acetonitrile, and monitor via HPLC-UV (254 nm). The reaction is deemed complete when the starting acetoacetate peak area is <1% AUC.

• Workup: Cool the reactor to room temperature. Carefully neutralize the mixture with 1M HCl to pH 5-6. The 6-hydroxypyridine intermediate will precipitate as an off-white solid.

• Isolation: Filter the solid through a sintered glass funnel, wash with cold water (2 x 50 mL), and dry under vacuum at 50 °C to constant weight.

Protocol 2: Catalytic Deoxychlorination

Objective: Convert the C6-hydroxyl (pyridone tautomer) to the reactive C6-chloride target compound. Causality: Phosphorus oxychloride (

) acts as both solvent and chlorinating agent. The critical addition of catalytic N,N-dimethylformamide (DMF) generates a highly electrophilic Vilsmeier-Haack intermediate. This drastically lowers the activation energy for the substitution, minimizing thermal degradation of the ester group.

• Charge: Suspend the intermediate from Protocol 1 (1.0 eq, 40 mmol) in neat

  (5.0 eq, 200 mmol).

• Catalysis: Add anhydrous DMF (0.05 eq, 2 mmol) dropwise at room temperature.

• Heating: Ramp the temperature to 90 °C and stir for 4 hours.

• Self-Validation (IPC): Quench a 10 µL aliquot in 1 mL of methanol and analyze by LC-MS. Confirm completion by observing the mass shift from the hydroxy species (

  ) to the distinct chloro isotope pattern ( and in a 3:1 ratio).

• Quench: Cool the mixture to 20 °C. Carefully pour the mixture over 500 g of crushed ice with vigorous stirring to hydrolyze excess

  . Warning: This step is highly exothermic and evolves HCl gas; perform in a well-ventilated fume hood.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined organics with saturated

  until pH 7 is reached, followed by brine. Dry over , concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc gradient) to yield pure Ethyl 6-chloro-2-(difluoromethyl)nicotinate[6].

Downstream Functionalization Workflow

The true value of this scaffold lies in its downstream versatility. The DOT diagram below illustrates the logical flow from de novo synthesis to orthogonal late-stage functionalization.

Synthetic workflow and downstream functionalization of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

References

• Zafrani, Y., Yeffet, D., Sod-Moriah, G., Berliner, A., Amir, D., Marciano, D., Gershonov, E., & Saphier, S. (2017). "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, 60(2), 797-804.[Link]

• Desrosiers, J.-N., Kelly, C. B., Fandrick, D. R., Nummy, L., Campbell, S. J., Wei, X., Sarvestani, M., Lee, H., Sienkiewicz, A., Sanyal, S., Zeng, X., Grinberg, N., Ma, S., Song, J. J., & Senanayake, C. H. (2014). "A Scalable and Regioselective Synthesis of 2-Difluoromethyl Pyridines from Commodity Chemicals." Organic Letters, 16(6), 1724-1727.[Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
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Protocols & Analytical Methods

Application Note: Ethyl 6-chloro-2-(difluoromethyl)nicotinate in Medicinal Chemistry

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of fluorine is a cornerstone for optimizing pharmacokinetics, metabolic stability, and target binding affinity. Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6) has emerged as a highly versatile, multi-functional building block[1]. This scaffold provides orthogonal reactivity vectors—an electrophilic C6-chloride, a hydrolyzable C3-ethyl ester, and a biologically privileged C2-difluoromethyl (

) group.

This application note provides an authoritative guide on utilizing this scaffold for the synthesis of advanced pharmaceutical intermediates, detailing the mechanistic rationale behind its reactivity and its role as a lipophilic hydrogen bond donor in drug design[2].

Structural Profiling & Mechanistic Rationale

The utility of Ethyl 6-chloro-2-(difluoromethyl)nicotinate lies in the distinct, non-overlapping electronic properties of its substituents:

• The

  Group (C2): Unlike the highly electron-withdrawing and sterically demanding trifluoromethyl ( ) group, the difluoromethyl group acts as a "lipophilic hydrogen bond donor"[3]. Research utilizing Abraham's solute NMR analysis demonstrates that possesses a hydrogen bond acidity parameter ( ) ranging from 0.085 to 0.126, making it an excellent bioisostere for hydroxyl (-OH), thiol (-SH), and amine (-NH ) groups[4][5]. It enhances membrane permeability while maintaining critical directional hydrogen-bonding interactions within protein binding pockets.

• The Chloro Group (C6): Positioned ortho to the pyridine nitrogen and para to the electron-withdrawing ester, the C6-Cl bond is highly activated. It serves as an ideal electrophile for Nucleophilic Aromatic Substitution (S

  Ar) and palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig, Suzuki-Miyaura)[6].

• The Ethyl Ester (C3): Serves as a stable protecting group during C6 functionalization, which can subsequently be hydrolyzed to a nicotinic acid derivative for amide coupling, or reduced to a hydroxymethyl group for further elaboration.

Quantitative Physicochemical Data

Table 1: Key physicochemical parameters and their significance in Fragment-Based Drug Discovery (FBDD).

Property	Value	Medicinal Chemistry Significance
Chemical Name	Ethyl 6-chloro-2-(difluoromethyl)nicotinate	Standardized nomenclature for procurement and IP.
CAS Number	1707378-60-6	Unique registry identifier[7].
Molecular Weight	235.62 g/mol	Low MW ensures the final derivatized compound remains within Lipinski's Rule of 5.
Formula		High character; ideal planar core for kinase/GPCR hinge-binding motifs.
LogP Modulation	Context-dependent	generally increases lipophilicity ( logP -0.1 to +0.4) compared to [8].

Workflow & Reactivity Pathways

The following diagram illustrates the orthogonal late-stage functionalization pathways available for this scaffold.

Fig 1: Orthogonal reactivity vectors and target binding workflow.

Validated Experimental Protocols

To ensure reproducibility and high yields, the following protocols have been optimized for chemoselectivity.

Protocol A: Chemoselective Buchwald-Hartwig Amination at C6

Objective: Couple a primary or secondary amine to the C6 position without hydrolyzing the C3 ethyl ester. Causality & Design: Strong bases like

can cause transesterification or ester hydrolysis. Therefore, the weaker, non-nucleophilic base Cesium Carbonate ( ) is utilized. Xantphos is selected as the ligand because its large bite angle promotes rapid reductive elimination, preventing the formation of stable, inactive palladium dimers[9].

Materials:

• Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 equiv, 1.0 mmol)

• Amine nucleophile (e.g., morpholine or substituted aniline) (1.2 equiv, 1.2 mmol)

• (0.05 equiv, 5 mol%)

• Xantphos (0.10 equiv, 10 mol%)

• (2.0 equiv, 2.0 mmol)

• Anhydrous 1,4-Dioxane (10 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the nicotinate scaffold,

  , Xantphos, and .

• Inert Atmosphere: Evacuate and backfill the flask with dry Nitrogen or Argon (repeat 3 times) to prevent catalyst oxidation.

• Solvent Addition: Inject anhydrous 1,4-Dioxane, followed by the amine nucleophile via syringe.

• Reaction: Heat the mixture to 90 °C in a pre-heated oil bath. Stir vigorously for 12–16 hours. Monitor progression via LC-MS or TLC (Hexanes/EtOAc 3:1).

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography to isolate the 6-amino-2-(difluoromethyl)nicotinate derivative.

Protocol B: Mild Ester Hydrolysis and Amidation

Objective: Convert the C3 ethyl ester to a functionalized nicotinamide, a common motif in kinase inhibitors[10]. Causality & Design: The

group is generally stable, but prolonged exposure to harsh aqueous bases at reflux can lead to undesired defluorination or decomposition. A mild hydrolysis in a mixed organic/aqueous solvent system at ambient temperature ensures complete chemoselectivity.

Step-by-Step Procedure:

• Hydrolysis: Dissolve the C6-functionalized intermediate (1.0 mmol) in a 3:1 mixture of THF/Water (8 mL).

• Base Addition: Add Lithium Hydroxide monohydrate (

  , 3.0 equiv). Stir at room temperature for 4–6 hours.

• Acidification: Evaporate the THF under reduced pressure. Cool the aqueous layer to 0 °C and carefully acidify with 1M

  to pH ~3–4. The nicotinic acid derivative will typically precipitate. Filter and dry under high vacuum.

• Amidation: Dissolve the resulting acid (1.0 equiv) in anhydrous DMF (5 mL). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 minutes to form the active ester.

• Coupling: Add the desired amine (1.2 equiv) and stir at room temperature for 8 hours. Quench with water, extract with EtOAc, wash with brine, dry over

  , and purify.

Bioisosteric Replacement Strategy

The integration of the

group fundamentally alters the interaction dynamics of the pyridine core within biological systems.

Fig 2: Dual mechanistic role of the CF2H group in pharmacokinetics and pharmacodynamics.

When designing inhibitors, replacing a traditional hydrogen bond donor (like a phenol or a primary alcohol) with the

moiety from this nicotinate scaffold prevents Phase II metabolic liabilities (such as glucuronidation or sulfation) while maintaining the necessary electrostatic interactions with the target protein's backbone[11].

References

• Zafrani, Y., Yeffet, D., Sod-Moriah, G., Berliner, A., Amir, D., Meytal, D., ... & Saphier, S. (2017). "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, 60(2), 797-804. URL:[Link]

• Peerzada, M. N., et al. (2020). "Scalable, Economical, and Practical Synthesis of 4-(Difluoromethyl)pyridin-2-amine, a Key Intermediate for Lipid Kinase Inhibitors." Journal of Medicinal Chemistry, 63(22), 13595-13617. URL:[Link]

• Sap, J. B. I., et al. (2023). "A metal-free strategy to construct fluoroalkyl–olefin linkages using fluoroalkanes." Chemical Science, 15, 1234-1240. URL:[Link]

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• 1. Ethyl nicotinate | Sigma-Aldrich [sigmaaldrich.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. scite.ai [scite.ai]
• 6. Methyl 6-(Ethylamino)nicotinate|RUO [benchchem.com]
• 7. calpaclab.com [calpaclab.com]
• 8. Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Rational Design and Synthesis of Kinase Inhibitors Utilizing Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Executive Summary

The development of highly selective, metabolically stable kinase inhibitors relies heavily on the strategic selection of core scaffolds. Pyridine derivatives have long served as privileged hinge-binding motifs. Recently, the incorporation of fluorinated alkyl groups—specifically the difluoromethyl (-CHF2) moiety—has emerged as a powerful strategy to fine-tune the physicochemical properties of these scaffolds[1],[2]. Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6) represents an advanced, highly functionalized building block that provides medicinal chemists with orthogonal reactivity handles for rapid library generation.

This application note details the structural rationale, physicochemical advantages, and validated synthetic protocols for deploying this specific nicotinate scaffold in targeted kinase inhibitor discovery programs.

Structural Rationale and Physicochemical Tuning

As a Senior Application Scientist, it is critical to understand why a building block is chosen before executing a synthesis. The architecture of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is purposefully designed for modular kinase inhibitor construction:

• The 2-Difluoromethyl Group (-CHF2): Unlike the strongly electron-withdrawing trifluoromethyl (-CF3) group, the -CHF2 group acts as a lipophilic hydrogen bond donor/acceptor. It modulates the pKa of the adjacent pyridine nitrogen, reducing basicity to mitigate hERG toxicity while maintaining sufficient hydrogen-bonding capacity for the kinase hinge region. Furthermore, it significantly enhances metabolic stability against cytochrome P450-mediated oxidation compared to a standard methyl group[2].

• The 6-Chloro Substituent: Acts as an ideal leaving group for Nucleophilic Aromatic Substitution (SNAr) or transition-metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination). This position is typically utilized to extend the molecule into the solvent-exposed channel or the DFG-out pocket[3],[4].

• The 3-Ethyl Ester: Provides a masked carboxylic acid that can be selectively saponified and subjected to amide coupling. Amide linkages at this position are classic motifs for establishing critical hydrogen bonds with the kinase hinge region backbone.

Structural rationale of the nicotinate scaffold in kinase inhibitor design.

Comparative Physicochemical Data

To illustrate the advantage of the -CHF2 substitution, Table 1 summarizes the typical physicochemical shifts observed when transitioning from methyl to fluorinated analogs on a pyridine core.

Table 1: Impact of C2-Substitution on Pyridine Core Properties

Substituent at C2	Inductive Effect (σI)	Lipophilicity (π)	Pyridine pKa Shift	Metabolic Stability	H-Bonding Capability
-CH3 (Methyl)	-0.04	0.52	Base (+0.8)	Low (Prone to oxidation)	None
-CHF2 (Difluoromethyl)	+0.22	0.68	Neutral (-1.5)	High	Weak Donor/Acceptor
-CF3 (Trifluoromethyl)	+0.39	0.88	Acidic (-2.5)	Very High	Repulsive (Steric/Electronic)

Validated Synthetic Workflows and Protocols

The following protocols establish a self-validating system for the sequential functionalization of Ethyl 6-chloro-2-(difluoromethyl)nicotinate. By exploiting the differential reactivity of the C6-chloride and the C3-ester, researchers can construct diverse libraries without the need for complex protecting group strategies.

Step-by-step synthetic workflow for functionalizing the nicotinate scaffold.

Protocol A: SNAr Amination at the C6 Position

Causality: The electron-deficient nature of the pyridine ring, exacerbated by the -CHF2 group, highly activates the C6-chloride toward SNAr[3]. N-Methyl-2-pyrrolidone (NMP) is selected as the solvent due to its high boiling point and excellent solvating power for polar transition states. N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic base to scavenge the generated HCl, driving the reaction to completion without competing as a nucleophile.

Step-by-Step Methodology:

• Preparation: In a dried 10 mL microwave vial, dissolve Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 mmol, 235.6 mg) in anhydrous NMP (3.0 mL).

• Reagent Addition: Add the desired primary or secondary amine (1.2 mmol) followed by DIPEA (2.5 mmol, 435 µL).

• Reaction Execution: Seal the vial and heat the mixture at 90°C for 4–6 hours using an oil bath or microwave synthesizer. Monitor the reaction via LC-MS until the starting material is completely consumed.

• Workup: Cool the mixture to room temperature and dilute with Ethyl Acetate (15 mL). Wash the organic layer sequentially with saturated aqueous NaHCO3 (2 × 10 mL), water (10 mL), and brine (10 mL).

• Validation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc gradient).

  • Self-Validation Checkpoint: 1H NMR must show the disappearance of the amine protons (if secondary) and characteristic upfield shifts in the pyridine aromatic protons due to the electron-donating effect of the newly attached amine.

Protocol B: Ester Saponification and Amide Coupling

Causality: The ethyl ester is highly stable to the SNAr conditions but can be readily cleaved using aqueous Lithium Hydroxide (LiOH). LiOH is preferred over NaOH/KOH to prevent undesired degradation or defluorination of the -CHF2 group under harshly basic conditions. Subsequent amide coupling utilizes HATU, which efficiently activates the sterically hindered carboxylic acid adjacent to the -CHF2 group.

Step-by-Step Methodology:

• Saponification: Dissolve the C6-aminated intermediate (1.0 mmol) in a 3:1:1 mixture of THF/MeOH/H2O (5.0 mL). Add LiOH monohydrate (3.0 mmol, 126 mg).

• Hydrolysis: Stir at room temperature for 2 hours. Monitor via TLC. Once complete, carefully acidify the mixture to pH 3-4 using 1M HCl. Extract the resulting carboxylic acid with EtOAc (3 × 10 mL), dry, and concentrate.

• Activation: Dissolve the crude carboxylic acid (0.5 mmol) in anhydrous DMF (2.0 mL). Add HATU (0.6 mmol, 228 mg) and DIPEA (1.5 mmol, 260 µL). Stir for 15 minutes at room temperature to form the active ester.

• Amide Formation: Add the target amine (e.g., an aniline derivative for hinge binding) (0.6 mmol). Stir at room temperature for 12 hours.

• Purification: Quench with water, extract with EtOAc, and wash extensively with 5% LiCl aqueous solution to remove residual DMF. Purify via reverse-phase preparative HPLC to yield the final kinase inhibitor.

  • Self-Validation Checkpoint: High-resolution mass spectrometry (HRMS) must confirm the exact mass of the final coupled product, and LC-MS purity should exceed 95% before biological assaying.

References

1.[1] Title: Preclinical Development of PQR514, a Highly Potent PI3K Inhibitor Bearing a Difluoromethyl–Pyrimidine Moiety | Source: ACS Medicinal Chemistry Letters | URL: [Link] 2.[2] Title: Scalable, Economical, and Practical Synthesis of 4-(Difluoromethyl)pyridin-2-amine, a Key Intermediate for Lipid Kinase Inhibitors | Source: Organic Process Research & Development | URL: [Link] 3.[3] Title: Discovery of electrophilic degraders that exploit SNAr chemistry | Source: Nature Communications (PMC) | URL: [Link] 4.[4] Title: Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis | Source: Journal of Medicinal Chemistry | URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of electrophilic degraders that exploit SNAr chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digibug.ugr.es [digibug.ugr.es]

The Synthetic Versatility of Ethyl 6-chloro-2-(difluoromethyl)nicotinate: Application Notes and Protocols for Advanced Drug Discovery

Abstract

Ethyl 6-chloro-2-(difluoromethyl)nicotinate has emerged as a pivotal building block in contemporary medicinal chemistry. Its unique trifunctional architecture—a reactive chloro group, an electron-withdrawing difluoromethyl moiety, and an ethyl ester—offers a versatile platform for the synthesis of complex heterocyclic compounds, particularly in the development of targeted therapeutics. This comprehensive guide provides an in-depth exploration of the experimental procedures for utilizing this compound, with a focus on two of its most powerful applications: the Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution (SNAr) reactions. Designed for researchers, scientists, and drug development professionals, this document elucidates the underlying chemical principles and provides detailed, field-proven protocols to empower the next wave of innovation in drug discovery.

Introduction: A Scaffold of Strategic Importance

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] The strategic functionalization of this ring system is paramount in fine-tuning the pharmacological properties of a drug candidate. Ethyl 6-chloro-2-(difluoromethyl)nicotinate (Compound 1 ) serves as an exemplary starting material in this context. The chlorine atom at the 6-position acts as a versatile handle for carbon-carbon and carbon-heteroatom bond formation, while the difluoromethyl group at the 2-position significantly modulates the electronic properties of the pyridine ring, often enhancing metabolic stability and binding affinity.[3] This guide will detail the practical application of Compound 1 in key synthetic transformations that are fundamental to modern drug development.

Physicochemical and Safety Profile

A thorough understanding of the physical and chemical properties of a reagent is critical for its safe and effective use.

Table 1: Physicochemical Properties of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Property	Value	Source
CAS Number	1707378-60-6	[4]
Molecular Formula	C₉H₈ClF₂NO₂
Molecular Weight	235.61 g/mol
Synonyms	Ethyl 6-chloro-2-(difluoromethyl)pyridine-3-carboxylate

Safety and Handling:

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is an irritant and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5][6][7] All manipulations should be performed in a well-ventilated fume hood.[8] Avoid inhalation of dust or vapors and contact with skin and eyes.[6][8] In case of contact, rinse the affected area immediately with copious amounts of water.[5][7] It is stable under normal conditions but incompatible with strong bases, amines, and reducing agents.[6]

Core Application I: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds with high efficiency and functional group tolerance.[9] For Ethyl 6-chloro-2-(difluoromethyl)nicotinate, this reaction is instrumental in introducing a wide array of aryl and heteroaryl substituents at the 6-position, a common strategy in the synthesis of kinase inhibitors.[10][11]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[9][10] The electron-deficient nature of the pyridine ring in Compound 1 , exacerbated by the difluoromethyl group, facilitates the initial oxidative addition of the palladium(0) catalyst to the C-Cl bond.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki coupling of Ethyl 6-chloro-2-(difluoromethyl)nicotinate with a generic arylboronic acid.

Materials:

• Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 - 3.0 eq)

• Anhydrous solvent (e.g., Dioxane/Water mixture, Toluene, or DMF)

Procedure:

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 6-chloro-2-(difluoromethyl)nicotinate, the arylboronic acid, and the base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times. This is crucial to prevent the oxidation of the palladium catalyst.[]

• Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst. Then, add the anhydrous solvent via a syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Table 2: Typical Suzuki-Miyaura Reaction Parameters

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Choice of catalyst and ligand can significantly impact reaction efficiency.[][13]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The base is required to activate the boronic acid for transmetalation.[13]
Solvent	Dioxane/H₂O, Toluene, DMF	Solvent choice affects solubility and reaction temperature.
Temperature	80 - 120 °C	Sufficient thermal energy is needed to drive the catalytic cycle.
Reaction Time	2 - 24 hours	Varies depending on the reactivity of the coupling partners.

Core Application II: Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring in Compound 1 also makes it susceptible to nucleophilic aromatic substitution (SNAr).[14][15] This reaction is a powerful tool for introducing nitrogen, oxygen, or sulfur nucleophiles at the 6-position, providing a direct route to a diverse range of derivatives.

Mechanistic Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[16][17] A nucleophile attacks the carbon atom bearing the chloro leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[17] The aromaticity of the ring is temporarily disrupted. In the subsequent step, the leaving group (chloride) is expelled, and the aromaticity of the ring is restored. The presence of the electron-withdrawing difluoromethyl and ester groups helps to stabilize the negative charge of the Meisenheimer complex, thereby facilitating the reaction.[16]

Caption: The addition-elimination mechanism of nucleophilic aromatic substitution (SNAr).

Detailed Experimental Protocol: SNAr with an Amine

This protocol describes a general procedure for the reaction of Ethyl 6-chloro-2-(difluoromethyl)nicotinate with a primary or secondary amine.

Materials:

• Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 eq)

• Amine (1.5 - 2.0 eq)

• Base (optional, e.g., triethylamine or K₂CO₃, 1.2 eq)

• Solvent (e.g., Ethanol, Acetonitrile, or DMSO)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Ethyl 6-chloro-2-(difluoromethyl)nicotinate in the chosen solvent.

• Reagent Addition: Add the amine to the solution. If the amine salt is used or if the amine is not basic enough, an additional base may be required.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux, depending on the nucleophilicity of the amine.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography or recrystallization.

Table 3: Key Considerations for SNAr Reactions

Parameter	Condition	Rationale
Nucleophile	Amines, alkoxides, thiolates	The strength of the nucleophile will influence reaction conditions.
Solvent	Polar aprotic (DMSO, DMF) or protic (Ethanol)	Solvent can affect reaction rate and solubility.
Temperature	Room temperature to reflux	More reactive nucleophiles may react at lower temperatures.
Base	Triethylamine, K₂CO₃, NaH	May be needed to deprotonate the nucleophile or scavenge HCl.

Conclusion

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a highly valuable and versatile intermediate for the synthesis of complex, biologically active molecules. The protocols detailed in this guide for Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution provide a robust foundation for researchers to explore the vast chemical space accessible from this strategic building block. A clear understanding of the underlying mechanisms and careful attention to reaction parameters will undoubtedly accelerate the discovery and development of novel therapeutics.

References

• Cheméo. Chemical Properties of Ethyl nicotinate (CAS 614-18-6). [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• PubChem. Ethyl 6-chloro-4-(ethylamino)nicotinate. [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. [Link]

• Wikipedia. Suzuki reaction. [Link]

• EPA. 6-Chloro-2-(trifluoromethyl)nicotinic acid Properties. [Link]

• PMC. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Myers, A. The Suzuki Reaction - Chem 115. [Link]

• Lumen Learning. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II. [Link]

• Longdom.org. (2021, April 30). Short Notes on Nucleophilic Aromatic Substitution. [Link]

• ResearchGate. Development of a Safe and Economical Synthesis of Methyl 6-Chloro-5-(trifluoromethyl)nicotinate: Trifluoromethylation on Kilogram Scale. [Link]

• Google Patents.

• PubMed. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

Sources

• 1. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. acubiochem.com [acubiochem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. pfaltzandbauer.com [pfaltzandbauer.com]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 13. organic-chemistry.org [organic-chemistry.org]
• 14. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 17. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]

Ethyl 6-chloro-2-(difluoromethyl)nicotinate reaction with amines

Application Note: Amination of Ethyl 6-chloro-2-(difluoromethyl)nicotinate via and Buchwald-Hartwig Cross-Coupling

Introduction & Mechanistic Rationale

Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6) [1] is a highly versatile building block in medicinal chemistry, frequently utilized to synthesize kinase inhibitors, GPCR antagonists, and anti-diabetic pharmacophores. The functionalization of the C6 position via carbon-nitrogen (C-N) bond formation is a critical step in elaborating this scaffold.

Causality of Reactivity: The pyridine ring is inherently electron-deficient. In this specific molecule, the electrophilicity of the C6 carbon is drastically enhanced by three synergistic factors:

• The electronegative pyridine nitrogen atom.

• The electron-withdrawing ethyl ester group at the C3 position.

• The strongly electron-withdrawing difluoromethyl (

  ) group at the C2 position.

This extreme electron deficiency lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the

-system, stabilizing the anionic Meisenheimer intermediate formed during Nucleophilic Aromatic Substitution ( ). Consequently, aliphatic amines readily displace the C6-chloride under mild basic conditions. However, when utilizing weakly nucleophilic amines (such as anilines) or sterically hindered secondary amines, the pathway becomes kinetically unfavorable. In such cases, Palladium-catalyzed Buchwald-Hartwig amination is required to force the C-N bond formation [2].

Reaction Pathways & Decision Matrix

To ensure a self-validating and high-yielding synthetic workflow, the choice of reaction conditions must be dictated by the nucleophilicity and steric bulk of the incoming amine.

Decision matrix for selecting the optimal amination pathway based on amine nucleophilicity.

Experimental Protocols

The following protocols are designed as self-validating systems: they incorporate specific in-process controls (IPCs) and workup rationales to ensure product integrity.

Protocol A: Direct with Aliphatic Amines

Adapted from scalable syntheses of highly substituted nicotinates [3].

Rationale: N,N-Diisopropylethylamine (DIPEA) is utilized as a homogeneous, non-nucleophilic base to scavenge the HCl byproduct without competing for the electrophile. Dimethylformamide (DMF) provides the high dielectric constant necessary to stabilize the polar transition state.

Step-by-Step Methodology:

• Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 equiv, 5.0 mmol).

• Solvation: Dissolve the substrate in anhydrous DMF (15 mL).

• Reagent Addition: Add the aliphatic amine (e.g., morpholine or cyclopropylamine) (1.2 equiv, 6.0 mmol) followed by DIPEA (2.0 equiv, 10.0 mmol).

• Reaction Execution: Attach a reflux condenser and heat the mixture to 80–90 °C under an argon atmosphere.

• In-Process Control (IPC): Monitor the reaction via LC-MS or TLC (Hexanes:EtOAc 7:3). The highly activated nature of the difluoromethyl-nicotinate typically drives the reaction to completion within 2–4 hours.

• Quench & Workup: Cool the mixture to room temperature. Pour the reaction into ice-cold distilled water (50 mL) to precipitate the product and solubilize the DMF. Extract with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (2 × 20 mL) to rigorously remove residual DMF, followed by brine. Dry over anhydrous

  , concentrate under reduced pressure, and purify via flash chromatography if necessary.

Protocol B: Buchwald-Hartwig Amination with Aryl Amines

Adapted from the synthesis of tetrahydrobenzo[d]thiazole tethered nicotinates [2].

Rationale: For poorly nucleophilic anilines,

fails. Palladium-catalyzed cross-coupling is required. Xantphos is selected as the ligand because its wide bite angle strongly favors the reductive elimination step, which is often the bottleneck when coupling electron-deficient aryl chlorides.

Step-by-Step Methodology:

• Preparation: In a Schlenk tube or sealed vial, combine Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 equiv, 2.0 mmol), the aryl amine (1.1 equiv, 2.2 mmol), and

  (2.0 equiv, 4.0 mmol).

• Solvation & Degassing: Add anhydrous Toluene (10 mL). Sparge the heterogeneous mixture with Argon for 15 minutes. Self-validation step: Oxygen exclusion is critical here; failure to degas will result in rapid oxidation of the Pd(0) catalyst and a black, inactive reaction mixture.

• Catalyst Addition: Quickly add

  (0.02 equiv, 4 mol% Pd) and Xantphos (0.05 equiv, 5 mol%). Seal the vessel.

• Reaction Execution: Heat the mixture to 110 °C with vigorous stirring for 8–16 hours.

• In-Process Control (IPC): Analyze an aliquot via LC-MS. The disappearance of the starting material mass (

  ) and appearance of the coupled product indicates completion.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove the inorganic salts and palladium black, eluting with Ethyl Acetate (30 mL).

• Purification: Concentrate the filtrate and purify via silica gel chromatography (gradient elution: 0-30% EtOAc in Hexanes) to afford the pure 6-arylamino derivative.

Quantitative Data Summary

The table below summarizes the expected outcomes based on the amine class and chosen methodology, providing a benchmark for experimental validation.

Amine Class	Example Nucleophile	Recommended Pathway	Base / Catalyst System	Temp (°C)	Expected Yield (%)
Primary Aliphatic	Cyclopropylamine		DIPEA / None	80	85–95
Secondary Aliphatic	Morpholine		/ None	90	80–90
Bulky Secondary	Homopiperazine		/ None	100	70–85
Primary Aryl	Aniline	Buchwald-Hartwig	/	110	65–80
Hindered Aryl	2,6-Dimethylaniline	Buchwald-Hartwig	/	110	50–70

References

• Patchipala, S. B., Pasupuleti, V. R., Audipudi, A. V., & Bollikolla, H. B. (2022). Synthesis, in-vivo anti-diabetic & anticancer activities and molecular modelling studies of tetrahydrobenzo[d]thiazole tethered nicotinohydrazide derivatives. Arabian Journal of Chemistry, 15(2), 103546.[Link]

• Pippel, D. J., Mills, J. E., Pandit, C. R., Young, L. K., Zhong, H. M., Villani, F. J., & Mani, N. S. (2011). First, Second, and Third Generation Scalable Syntheses of Two Potent H3 Antagonists. Organic Process Research & Development, 15(4), 638-648.[Link]

Application Note: Strategic Utilization of Ethyl 6-chloro-2-(difluoromethyl)nicotinate in Small Molecule Drug Discovery

Executive Summary & Strategic Rationale

In modern medicinal chemistry, the strategic introduction of fluorine into organic frameworks is a proven tactic to modulate pharmacokinetics, metabolic stability, and target affinity. While the trifluoromethyl (–CF₃) group is historically ubiquitous, the difluoromethyl (–CF₂H) group has recently emerged as a highly privileged, multifunctional motif. Because it retains a highly polarized, acidic proton, the –CF₂H group functions as a unique "lipophilic hydrogen bond donor," serving as a metabolically stable bioisostere for hydroxyl (–OH), thiol (–SH), and amine (–NH₂) functionalities (1).

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a highly versatile, orthogonally functionalizable pyridine building block. For drug development professionals, this scaffold provides a rigid template capable of simultaneous exploration across three distinct synthetic vectors:

• C2-Difluoromethyl Group : Projects into hydrophobic target pockets while maintaining the ability to form critical hydrogen bonds with gatekeeper residues, bypassing the rapid Phase I oxidation typically seen with standard methyl groups ().

• C6-Chloro Substituent : Acts as an activated synthetic handle for late-stage diversification via Nucleophilic Aromatic Substitution (S_NAr) or Palladium-catalyzed cross-coupling.

• C3-Ethyl Ester : Enables straightforward conversion into amides, carboxylic acids, or alcohols to probe solvent-exposed regions or optimize physicochemical properties.

Physicochemical & Structural Profiling

To facilitate rational drug design, the fundamental physicochemical properties of the core scaffold are summarized below. The dual electron-withdrawing nature of the ester and the –CF₂H group significantly lowers the pKa of the pyridine nitrogen, reducing basicity and potentially mitigating hERG liability in downstream candidates.

Property	Value / Description
Chemical Name	Ethyl 6-chloro-2-(difluoromethyl)pyridine-3-carboxylate
CAS Number	1707378-60-6
Molecular Formula	C₉H₈ClF₂NO₂
Molecular Weight	235.61 g/mol
Hydrogen Bond Donors	1 (via the highly polarized C2–CF₂H proton)
Hydrogen Bond Acceptors	4 (Pyridine N, Ester O x2, F x2 - context dependent)
Synthetic Vectors	3 Orthogonal Sites (C6-Cl, C3-Ester, C2-CF₂H)

Mechanistic Workflow: Orthogonal Functionalization

The true value of this scaffold lies in its orthogonal reactivity. The following diagram illustrates the logical flow of functionalization, allowing chemists to systematically build complexity without interfering with previously established functional groups.

Figure 1. Orthogonal functionalization vectors of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Experimental Protocols & Causality (E-E-A-T)

The following protocols are designed as self-validating systems. We prioritize mechanistic causality—explaining why specific reagents are chosen—to ensure reproducibility and adaptability across different target molecules.

Protocol A: C6-Functionalization via Buchwald-Hartwig Amination

• Objective : Introduce a sterically hindered or electron-deficient amine at the C6 position.

• Causality & Reagent Selection : While the C6-chloro position is activated for S_NAr by the adjacent pyridine nitrogen and the para-ester, bulky or unreactive amines require Palladium catalysis. We utilize Pd₂(dba)₃ paired with BrettPhos . The bidentate nature and steric bulk of BrettPhos promote rapid reductive elimination, preventing the formation of stable, inactive Pd-bis(amine) dead-end complexes. Cs₂CO₃ is selected as a mild base; stronger bases like NaOtBu would cause premature saponification of the C3-ethyl ester.

Step-by-Step Methodology:

• Preparation : Charge an oven-dried 20 mL reaction vial with Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 eq, 1.0 mmol), the target amine (1.2 eq), Pd₂(dba)₃ (0.05 eq), BrettPhos (0.1 eq), and anhydrous Cs₂CO₃ (2.0 eq).

• Inert Atmosphere : Seal the vial with a PTFE-lined septum cap. Evacuate and backfill with dry Nitrogen (3x) to prevent oxidative degradation of the Pd(0) catalyst.

• Reaction : Inject anhydrous 1,4-dioxane (5.0 mL, 0.2 M) via syringe. Stir the suspension vigorously at 90 °C for 12 hours.

• Workup : Cool the mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate under reduced pressure.

• Validation & QC : Analyze the crude mixture via LC-MS. Self-Validation : Successful conversion is confirmed by the disappearance of the starting material peak at 236 m/z (and its characteristic M+2 chlorine isotope pattern) and the emergence of the desired [M+H]⁺ product mass.

Protocol B: C3-Ester Hydrolysis and Sterically Hindered Amide Coupling

• Objective : Convert the C3-ethyl ester into a biologically relevant amide linkage.

• Causality & Reagent Selection : The hydrolysis must be mild to avoid degrading the newly installed C6-amine or the base-sensitive –CF₂H group. LiOH in a mixed aqueous/organic solvent provides selective saponification. For the subsequent amidation, the resulting C3-carboxylic acid is sterically hindered by the adjacent C2-difluoromethyl group. Standard carbodiimides (EDC/DCC) often fail here. We employ HATU and DIPEA , which rapidly generate a highly reactive HOAt-ester intermediate, driving the coupling to completion while minimizing epimerization.

Step-by-Step Methodology:

• Saponification : Dissolve the C6-functionalized intermediate (1.0 eq) in a solvent mixture of THF/MeOH/H₂O (2:1:1 v/v/v, 0.1 M). Add LiOH·H₂O (3.0 eq).

• Hydrolysis Reaction : Stir at room temperature for 4–6 hours. The mixed solvent ensures the solubility of both the lipophilic starting material and the hydrophilic hydroxide anion.

• Acidification : Concentrate the mixture slightly to remove THF/MeOH. Cool to 0 °C and carefully acidify to pH 3–4 using 1M HCl. Filter the resulting precipitated carboxylic acid and dry thoroughly under high vacuum.

• Amidation Activation : Dissolve the dry carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M). Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir for 15 minutes at room temperature to pre-form the active HOAt ester.

• Coupling : Add the target amine (1.5 eq) and stir at room temperature for 8 hours.

• Validation & QC : Monitor via LC-MS. Self-Validation : The intermediate carboxylic acid will show a distinct retention time shift and a mass corresponding to the loss of the ethyl group (–28 Da). Final product formation is validated by the complete consumption of the acid peak and the appearance of the target amide mass.

Application in Target-Based Drug Discovery

The Ethyl 6-chloro-2-(difluoromethyl)nicotinate scaffold is particularly valuable in the design of Kinase Inhibitors and GPCR Antagonists .

• Kinase Targeting : The pyridine core effectively mimics the adenine ring of ATP. When functionalized, the C6-amine interacts directly with the kinase hinge region. Crucially, the C2-difluoromethyl group projects into the hydrophobic pocket (often near the gatekeeper residue), where its acidic proton acts as a highly directional hydrogen bond donor, increasing binding affinity without the massive lipophilicity penalty associated with a –CF₃ group.

• CNS Penetration : For neurodegenerative targets, replacing a standard hydrogen bond donor (like an alcohol) with the –CF₂H group on this pyridine scaffold drastically improves blood-brain barrier (BBB) permeability while shielding the molecule from rapid cytochrome P450-mediated metabolism.

References

The following authoritative sources support the mechanistic claims, bioisosteric principles, and structural data utilized in this application note:

• ETHYL 6-CHLORO-2-(DIFLUOROMETHYL)NICOTINATE, 95 ...
• Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept Source: Journal of Medicinal Chemistry - ACS Publications URL
• Source: Chemical Society Reviews (RSC Publishing)

Sources

• 1. pubs.acs.org [pubs.acs.org]

Application Note: Derivatization Strategies for Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Target Audience: Researchers, medicinal chemists, and drug development professionals. Compound Focus: Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6)

Introduction and Structural Rationale

Ethyl 6-chloro-2-(difluoromethyl)nicotinate is a highly versatile, multi-functionalized pyridine building block extensively utilized in the synthesis of pharmaceutical active pharmaceutical ingredients (APIs) and agrochemicals. The strategic placement of functional groups on the pyridine core dictates its synthetic utility:

• C-6 Chlorine: Highly activated toward nucleophilic attack and transition-metal-catalyzed cross-coupling.

• C-3 Ethyl Ester: A protected carboxylic acid that can be selectively hydrolyzed and converted into diverse amides or reduced to alcohols.

• C-2 Difluoromethyl (-CHF₂): A lipophilic, electron-withdrawing bioisostere that enhances metabolic stability and modulates the pKa of adjacent basic centers.

Causality of Reactivity (E-E-A-T Principle)

The exceptional electrophilicity of the C-6 position is not coincidental; it is the result of synergistic electronic effects. The pyridine nitrogen exerts a strong electron-withdrawing effect via both induction and resonance. This electron depletion is further amplified by the ester group at C-3 and the strongly inductive -CHF₂ group at C-2. Consequently, the C-6 carbon is highly electron-deficient, lowering the activation energy required to form the Meisenheimer intermediate during Nucleophilic Aromatic Substitution (SNAr) 1. Similarly, this polarized C-Cl bond readily undergoes oxidative addition with Pd(0) species, facilitating efficient Suzuki-Miyaura cross-couplings 2.

Fig 1. Primary derivatization pathways for Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Nucleophilic Aromatic Substitution (SNAr) at C-6

The displacement of the C-6 chloride by nitrogen, oxygen, or sulfur nucleophiles is one of the most reliable methods for functionalizing this scaffold. While traditional methods utilize polar aprotic solvents like DMF or NMP, recent advancements have demonstrated that greener solvents like Cyrene can be highly effective, provided base-induced polymerization is mitigated 1.

Protocol 2.1: SNAr with Primary/Secondary Amines

This protocol is self-validating: the reaction progress can be visually tracked if the starting material and product exhibit distinct TLC fluorescence under 254 nm UV light, and the basic workup ensures the removal of unreacted amine.

Reagents:

• Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 equiv, 1.0 mmol)

• Amine nucleophile (e.g., morpholine or substituted aniline) (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N) (2.0 equiv)

• Solvent: DMF, NMP, or Cyrene (3.0 mL)

Step-by-Step Methodology:

• Preparation: Charge a dry 10 mL microwave vial or sealed tube with Ethyl 6-chloro-2-(difluoromethyl)nicotinate and the chosen solvent.

• Addition: Add the amine nucleophile followed by the organic base (DIPEA). Causality note: The excess base acts as an acid scavenger for the generated HCl, preventing protonation of the nucleophile which would otherwise halt the reaction.

• Heating: Seal the vessel and heat to 80–100 °C for 4–16 hours. (If using aliphatic amines, room temperature to 60 °C is often sufficient due to higher nucleophilicity).

• Monitoring: Monitor via LC-MS. The product will typically show an [M+H]⁺ mass shift corresponding to the loss of Cl (35 Da) and addition of the amine.

• Workup: Cool to room temperature. Pour the mixture into ice-cold water (15 mL). If the product precipitates, isolate via vacuum filtration and wash with cold water. If it remains in solution, extract with Ethyl Acetate (3 x 10 mL), wash the combined organic layers with 5% LiCl aqueous solution (to remove DMF/NMP), dry over Na₂SO₄, and concentrate.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Palladium-Catalyzed Suzuki-Miyaura Coupling at C-6

For the introduction of carbon-based substituents (aryl, heteroaryl, or vinyl groups), the Suzuki-Miyaura cross-coupling is the premier choice. The 6-chloro position is highly amenable to oxidative addition. This methodology is heavily utilized in the synthesis of complex kinase inhibitors, such as the optimized synthesis of Asciminib derivatives 3.

Fig 2. Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling at the C-6 position.

Protocol 3.1: Arylation via Suzuki Coupling

Reagents:

• Ethyl 6-chloro-2-(difluoromethyl)nicotinate (1.0 equiv, 1.0 mmol)

• Arylboronic acid or pinacol ester (1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%)

• K₂CO₃ or Cs₂CO₃ (2.5 equiv)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v, 5.0 mL)

Step-by-Step Methodology:

• Degassing (Critical Step): In a Schlenk flask or heavy-walled vial, combine the nicotinate, boronic acid, and base in the solvent mixture. Sparge the solution with Argon or N₂ for 10 minutes. Causality note: Oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the oxidation of the electron-rich Pd(0) active catalyst.

• Catalyst Addition: Quickly add the Pd(dppf)Cl₂ catalyst under a positive stream of inert gas. Seal the vial.

• Reaction: Heat the mixture in an oil bath at 90 °C for 12 hours.

• Workup: Cool to room temperature. Filter the mixture through a short pad of Celite to remove palladium black and inorganic salts, eluting with EtOAc.

• Extraction: Transfer the filtrate to a separatory funnel, add water, and extract with EtOAc. Wash the organic layer with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify by automated flash chromatography to yield the 6-aryl nicotinate derivative.

Ester Derivatization at C-3 (Hydrolysis & Amidation)

The ethyl ester at the C-3 position is strategically positioned for conversion into amides, a common motif in medicinal chemistry for improving target binding via hydrogen bonding 4.

Protocol 4.1: Saponification and Amide Coupling

Step 1: Hydrolysis

• Dissolve the nicotinate (1.0 mmol) in THF/MeOH/H₂O (2:1:1, 4 mL).

• Add LiOH·H₂O (3.0 equiv). Stir at room temperature for 2–4 hours.

• Concentrate to remove organic solvents. Acidify the aqueous layer with 1M HCl to pH ~3.

• Extract the resulting 6-chloro-2-(difluoromethyl)nicotinic acid with EtOAc, dry, and concentrate.

Step 2: Amide Coupling

• Dissolve the intermediate carboxylic acid (1.0 equiv) in anhydrous DMF (3 mL).

• Add HATU or TBTU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 10 minutes to form the active ester. Causality note: Pre-activation ensures that the less nucleophilic amines do not compete for the coupling reagent, minimizing side reactions.

• Add the desired amine (1.2 equiv) and stir at room temperature for 12 hours.

• Quench with water, extract with EtOAc, and purify via chromatography.

Quantitative Data Summary

The table below summarizes the expected outcomes and conditions for the derivatization methods discussed, providing a quick-reference guide for process optimization.

Derivatization Method	Reagents / Catalyst	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)	Regioselectivity
SNAr (Aliphatic Amine)	Morpholine, DIPEA	DMF or Cyrene	60	4 - 8	85 - 95	Exclusive C-6
SNAr (Aromatic Amine)	Aniline, DIPEA	NMP	100	12 - 16	65 - 80	Exclusive C-6
Suzuki Coupling	Ar-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃	Dioxane / H₂O	90	12	75 - 90	Exclusive C-6
Ester Hydrolysis	LiOH·H₂O	THF/MeOH/H₂O	25	2 - 4	> 95	Exclusive C-3
Amidation	Amine, HATU, DIPEA	DMF	25	12	70 - 85	Exclusive C-3

References

• Sherwood, J., et al. "A Green Approach to Nucleophilic Aromatic Substitutions of Nicotinic Esters in Cyrene." ResearchGate.
• BenchChem. "Application Notes and Protocols for Ethyl 4,6-dichloronicotinate in Suzuki Coupling Reactions." BenchChem.
• Lu, X., et al. "Optimized Synthesis of Asciminib Hydrochloride." Chinese Journal of Pharmaceuticals.
• Nylander, S., et al. "Lead Optimization of Ethyl 6-Aminonicotinate Acyl Sulfonamides as Antagonists of the P2Y12 Receptor." Journal of Medicinal Chemistry - ACS Publications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Optimized Synthesis of Asciminib Hydrochloride [cjph.com.cn]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Welcome to the Technical Support Center for the synthesis and purification of Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6) [1]. This highly specialized pharmaceutical intermediate is typically synthesized via the dehydroxy-chlorination of its corresponding 2-pyridone precursor using phosphorus oxychloride (POCl₃). Mechanistically, the transformation relies on the nucleophilic attack of the pyridone oxygen onto the electrophilic phosphorus of POCl₃ to create a dichlorophosphinate leaving group, which is subsequently displaced via an aromatic nucleophilic substitution (S_NAr) by a chloride ion [2].

While the chlorination itself is highly efficient, the workup and purification phases are notoriously problematic. This is due to the violent reactivity of excess POCl₃ with water and the hydrolytic sensitivity of the product's ethyl ester and difluoromethyl groups [3]. This guide provides field-proven troubleshooting strategies, a self-validating experimental protocol, and a mechanistic breakdown to ensure high-yield recovery.

Visualization: Purification Workflow

Caption: Workflow for the isolation and purification of chlorinated nicotinate derivatives.

Troubleshooting Guides & FAQs

Q1: Why did my reaction mixture turn into a black tar during the POCl₃ quench, and how do I prevent it? A1: Causality: The hydrolysis of POCl₃ is violently exothermic, generating three equivalents of HCl and one equivalent of phosphoric acid per mole of reagent [3]. If you perform a "forward quench" (adding water directly to the reaction mixture), the localized superheating will cause the reaction to boil uncontrollably. This thermal spike, combined with the sudden highly acidic environment, leads to the rapid hydrolysis of the ethyl ester and subsequent polymerization or degradation of the pyridine ring. Solution: Always utilize a reverse quench . Slowly add the cooled reaction mixture dropwise into a massive excess of vigorously stirred ice-water, ensuring the internal temperature never exceeds 5 °C.

Q2: I am experiencing persistent emulsions during the liquid-liquid extraction. What is causing this, and how can I break the emulsion? A2: Causality: Following the quench, the aqueous layer is saturated with phosphoric acid and HCl. When neutralizing this mixture with sodium bicarbonate or sodium hydroxide to protect the ester, insoluble phosphate salts precipitate out. These fine particulates accumulate at the biphasic interface, physically stabilizing the emulsion. Solution: Before attempting phase separation, filter the entire biphasic mixture through a tightly packed pad of Celite. This removes the suspended phosphate particulates. Additionally, using Ethyl Acetate (EtOAc) instead of Dichloromethane (DCM) often provides better phase separation kinetics for this specific nicotinate.

Q3: My isolated product contains 15-20% of the unreacted 6-oxo starting material. How do I remove it? A3: Causality: The dehydroxy-chlorination of sterically hindered or electron-deficient pyridones can sometimes stall before reaching 100% conversion [4]. The unreacted starting material (a 2-pyridone) exists in a tautomeric equilibrium with its 2-hydroxypyridine form, making it highly polar and capable of strong hydrogen bonding. In contrast, the Ethyl 6-chloro-2-(difluoromethyl)nicotinate product is highly lipophilic. Solution: This stark polarity difference makes silica gel chromatography highly effective. The lipophilic product will elute rapidly in a non-polar solvent system (e.g., 9:1 Hexanes:EtOAc), while the polar pyridone will remain tightly bound to the baseline of the silica column.

Standard Operating Procedure (SOP): Purification Protocol

This protocol is designed as a self-validating system; each step includes a specific observable metric to confirm success before proceeding to the next phase.

Phase 1: Excess Reagent Removal & Reverse Quench

• Concentration: Upon completion of the chlorination reaction (verified by TLC or LC-MS), cool the reaction vessel to room temperature. If a large excess of POCl₃ was used as the solvent, distill off the bulk of the unreacted POCl₃ under reduced pressure (approx. 50-60 °C at 50 mbar).

  • Validation: The mixture should become a viscous, stirrable syrup. Do not bake it to complete dryness.

• Reverse Quench: Prepare a large beaker containing crushed ice and water (at least 10 mL of ice-water per 1 mL of remaining reaction mixture). Vigorously stir the ice-water.

• Addition: Transfer the concentrated reaction syrup into an addition funnel. Add it dropwise to the ice-water.

  • Validation: Monitor the internal temperature continuously; it must remain below 5 °C to prevent ester hydrolysis [3].

Phase 2: Neutralization & Extraction 4. Neutralization: Slowly add a pre-chilled 20% aqueous solution of Na₂CO₃ (or 4M NaOH) to the quenched mixture until the aqueous phase reaches a pH of 7.0–8.0.

• Validation: Use pH paper to confirm. The solution will effervesce heavily if carbonates are used; add slowly to prevent overflow.

• Filtration: If a cloudy suspension forms (phosphate salts), filter the mixture through a Celite pad in a Büchner funnel.

• Extraction: Transfer the filtrate to a separatory funnel. Extract the aqueous phase three times with Ethyl Acetate (EtOAc).

• Washing: Combine the organic layers and wash once with saturated aqueous NaHCO₃, followed by one wash with saturated NaCl (brine).

• Drying: Dry the organic phase over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure to yield the crude product as a dark oil.

Phase 3: Chromatographic Purification 9. Column Preparation: Pack a silica gel column using a solvent system of 95:5 Hexanes:EtOAc. 10. Loading: Dissolve the crude oil in a minimum amount of DCM and load it onto the column. 11. Elution: Elute the column using a gradient of 95:5 to 90:10 Hexanes:EtOAc. The Ethyl 6-chloro-2-(difluoromethyl)nicotinate will elute early due to its lipophilicity. 12. Isolation: Pool the product-containing fractions (verified by UV-active spots on TLC) and concentrate in vacuo to afford the pure compound.

Quantitative Data: Solvent Extraction & Purification Metrics

The following table summarizes the physicochemical behavior of the reaction components to guide your solvent choices during purification.

Component	LogP (Est.)	Aqueous Solubility	Preferred Extraction Solvent	TLC R_f (9:1 Hexanes:EtOAc)
Ethyl 6-chloro-2-(difluoromethyl)nicotinate	~2.8	Insoluble	EtOAc or DCM	0.65
6-oxo Pyridone Precursor	~0.5	Slightly Soluble	N/A (Remains in Aq/Baseline)	0.05
POCl₃ / Phosphoric Acid	N/A	Highly Soluble (Reacts)	N/A (Aqueous Waste)	N/A
Pyridine (if used as base)	0.65	Soluble	Removed via acidic wash	0.10

References

• CalPacLab. "ETHYL 6-CHLORO-2-(DIFLUOROMETHYL)NICOTINATE, 95%." Source: CalPacLab. URL: [Link]

• GCW Gandhinagar. "Aromatic heterocycles 1: structures and reactions." Source: GCW Gandhinagar. URL:[Link]

• National Institutes of Health. "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3." Source: PMC. URL:[Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. gcwgandhinagar.com [gcwgandhinagar.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Guide Version: 1.0

Introduction

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6). This fluorinated nicotinic acid derivative is a valuable building block in medicinal chemistry. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding potential side reactions encountered during its synthesis. By understanding the underlying chemical principles, researchers can optimize their synthetic protocols, improve yield and purity, and minimize the formation of unwanted byproducts.

Hypothetical Synthetic Pathway

While multiple synthetic routes to Ethyl 6-chloro-2-(difluoromethyl)nicotinate are conceivable, a common strategy involves the construction of the substituted pyridine ring followed by functional group manipulations. This guide will address potential side reactions within the context of a plausible multi-step synthesis, as depicted below.

Caption: A plausible synthetic workflow for Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Troubleshooting Guide & FAQs

This section is organized by common problems encountered during the synthesis, with a focus on identifying and mitigating side reactions.

Problem 1: Low Yield or Incomplete Conversion During Chlorination

Q1: I am attempting to chlorinate my pyridone precursor to obtain the 6-chloro derivative, but I am observing a low yield and significant starting material recovery. What are the likely causes?

A1: Low conversion during the chlorination of pyridones is a common issue. The reactivity of the pyridone ring and the choice of chlorinating agent are critical.

• Insufficiently Activated Pyridone: The pyridone ring may not be sufficiently activated for chlorination. Ensure that the reaction conditions are appropriate for the specific substrate. In some cases, the presence of electron-withdrawing groups can deactivate the ring towards electrophilic chlorination.

• Choice of Chlorinating Agent: Reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) are commonly used. The reactivity of these reagents can be influenced by temperature and the use of additives. For less reactive substrates, a stronger chlorinating agent or higher reaction temperatures may be necessary. However, excessively harsh conditions can lead to degradation.

• Reaction Time and Temperature: Ensure the reaction is allowed to proceed for a sufficient duration at the optimal temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of maximum conversion.

Q2: My LC-MS analysis shows a byproduct with a mass corresponding to a dichlorinated species. How can I prevent this over-chlorination?

A2: The formation of dichlorinated byproducts suggests that the reaction conditions are too harsh or that there is an excess of the chlorinating agent.

• Stoichiometry Control: Carefully control the stoichiometry of the chlorinating agent. Use of a minimal excess (e.g., 1.1-1.5 equivalents) is often sufficient.

• Temperature Management: Run the reaction at the lowest temperature that still provides a reasonable reaction rate. Over-chlorination is often more prevalent at elevated temperatures.

• Slow Addition: Add the chlorinating agent dropwise to the reaction mixture at a low temperature to maintain better control over the reaction exotherm and local concentrations of the reagent.

Problem 2: Side Reactions During Esterification

Q3: I am trying to esterify my 6-chloro-nicotinic acid intermediate with ethanol, but I am getting a low yield of the ethyl ester. What are the potential pitfalls?

A3: Direct Fischer esterification of nicotinic acids can be challenging due to the presence of the basic pyridine nitrogen, which can be protonated under acidic conditions, deactivating the carboxyl group.

• Acid Catalyst Deactivation: The pyridine nitrogen can neutralize the acid catalyst, hindering the esterification.

• Alternative Esterification Methods: A more reliable method is to first convert the carboxylic acid to an acyl chloride using a reagent like thionyl chloride or oxalyl chloride. The resulting acyl chloride is much more reactive and will readily react with ethanol to form the desired ester under milder conditions, often in the presence of a non-nucleophilic base to scavenge the HCl byproduct. This approach avoids the use of strong acid catalysts that can promote side reactions with the trifluoromethyl group if it were present at this stage[1].

Q4: I am observing a significant amount of the starting carboxylic acid in my final product after esterification. What could be the cause?

A4: This indicates an incomplete reaction or hydrolysis of the product.

• Incomplete Reaction: If using the acyl chloride method, ensure the complete conversion of the carboxylic acid to the acyl chloride before adding ethanol. Monitor this step by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Hydrolysis: The ethyl ester can be susceptible to hydrolysis, especially if the workup conditions are basic or if the reaction is exposed to water for extended periods at elevated temperatures. Ensure anhydrous conditions during the reaction and a neutral or slightly acidic workup.

Problem 3: Challenges and Byproducts in the Difluoromethylation Step

Q5: I am attempting to introduce the difluoromethyl group onto my ethyl 6-chloro-2-oxo-nicotinate intermediate and I am observing multiple products. What are the likely side reactions?

A5: The introduction of the difluoromethyl group is a critical and often challenging step. The choice of difluoromethylating agent and reaction conditions are paramount to success. A common method for difluoromethylation is the use of a difluorocarbene precursor, such as sodium chlorodifluoroacetate.

• Formation of Difluorocarbene: Sodium chlorodifluoroacetate thermally decomposes to generate difluorocarbene (:CF₂), a highly reactive intermediate. This reaction requires careful temperature control to avoid unwanted side reactions.

• Reaction with the Ring vs. the Ester: Difluorocarbene is electrophilic and can potentially react at multiple sites. While the desired reaction is at the 2-position, side reactions with the ester group are possible, although generally less favorable.

• Incomplete Reaction: The generation and reaction of difluorocarbene can be inefficient. This can lead to the recovery of a significant amount of starting material. Optimization of the reaction temperature and time is crucial.

• Alternative Reagents: Other difluoromethylating reagents exist, and their reactivity profiles differ. The choice of reagent should be tailored to the specific substrate.

Caption: Potential outcomes of the difluoromethylation step.

Q6: I am concerned about the stability of the chloro and ester functional groups under the difluoromethylation conditions. Are they likely to react?

A6: The stability of the existing functional groups is a valid concern.

• Ester Hydrolysis: If the difluoromethylation is performed under basic conditions, there is a risk of ester hydrolysis. It is important to select a difluoromethylation protocol that is compatible with the ester group or to re-esterify after the difluoromethylation step.

• Dechlorination: Reductive dechlorination is a potential side reaction in pyridine chemistry. While difluoromethylation is not inherently reductive, some reagents or reaction conditions might promote this side reaction. If you observe byproducts lacking the chlorine atom, consider milder reaction conditions or a different difluoromethylation reagent.

Problem 4: Purification Challenges

Q7: My crude product is a complex mixture, and I am having difficulty purifying it by column chromatography. What are some common issues and solutions?

A7: The purification of fluorinated and chlorinated heterocyclic compounds can present challenges.

• Co-elution of Impurities: Byproducts with similar polarities to the desired product can be difficult to separate. Careful optimization of the solvent system for column chromatography is essential. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., ethyl acetate in hexanes) can improve separation.

• Product Instability on Silica Gel: Some nitrogen-containing compounds can interact strongly with the acidic silica gel, leading to peak tailing or even decomposition. Using a deactivated silica gel or adding a small amount of a basic modifier like triethylamine to the eluent can mitigate these issues.

• Alternative Purification Techniques: If column chromatography is ineffective, consider other purification methods such as preparative High-Performance Liquid Chromatography (HPLC) or recrystallization if the product is a solid.

Quantitative Data Summary for a Hypothetical Optimized Protocol

Parameter	Value	Notes
Starting Material	Ethyl 6-chloro-2-oxo-nicotinate	1.0 equivalent
Difluoromethylating Agent	Sodium Chlorodifluoroacetate	2.0 - 3.0 equivalents
Solvent	Aprotic, high-boiling (e.g., DMF, Diglyme)	Ensure anhydrous conditions
Temperature	120-160 °C (optimized for specific substrate)	Monitor for decomposition
Reaction Time	4-12 hours	Monitor by LC-MS
Typical Yield (Crude)	50-70%	Highly dependent on optimization
Major Impurities	Unreacted starting material, decomposition products	To be removed during purification

References

• Didiuk M T, Griffith D A, Benbow J W, et al. Short-acting 5-(trifluoromethyl) pyrido [4, 3-d] pyrimidin-4 (3H)-one derivatives as orally-active calcium-sensing receptor antagonists. Bioorganic & medicinal chemistry letters. 2009; 19(16): 4555-4559. [Link]

Sources

• 1. Page loading... [wap.guidechem.com]

Technical Support Center: Troubleshooting Difluoromethylation of Pyridine Rings

Welcome to the technical support center for the difluoromethylation of pyridine rings. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this critical transformation. The introduction of a difluoromethyl (CF2H) group can significantly enhance the pharmacokinetic and physicochemical properties of pyridine-containing compounds, making it a valuable tool in medicinal and agricultural chemistry.[1][2] However, the unique electronic nature of the pyridine ring can present specific challenges during this reaction.

This guide is structured in a question-and-answer format to directly address common issues encountered in the lab. We will delve into the causality behind these problems and provide field-proven solutions, supported by mechanistic insights and established protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Low or No Product Yield

Question: I am attempting a radical C-H difluoromethylation of my substituted pyridine, but I am observing very low conversion of my starting material. What are the likely causes and how can I improve the yield?

Answer:

Low yields in radical C-H difluoromethylation of pyridines often stem from a combination of factors related to the electronic properties of the substrate, the choice of the radical source, and the reaction conditions.

Underlying Causes & Solutions:

• Electron-Deficient Pyridines: Pyridine itself is an electron-deficient heterocycle. The introduction of electron-withdrawing groups (EWGs) further deactivates the ring towards electrophilic radical attack, which is a common pathway for many difluoromethylation reactions.[3]

  • Solution 1: Switch to a Nucleophilic Radical Pathway: If your pyridine is highly electron-deficient, consider a reaction that proceeds through a nucleophilic difluoromethyl radical. However, direct C-H functionalization with nucleophilic radicals on such substrates can be challenging. An alternative is to pre-functionalize the pyridine ring.

  • Solution 2: Increase Reagent Stoichiometry: For some protocols, a simple increase in the equivalents of the difluoromethylating reagent and the radical initiator can drive the reaction to completion. For instance, in reactions using DFMS (zinc difluoromethanesulfinate) and tBuOOH, a second addition of both reagents after 12-24 hours has been shown to improve conversion for sluggish substrates.[3]

  • Solution 3: Photoredox Catalysis: Visible light photoredox catalysis can be a powerful tool for the difluoromethylation of N-heteroaromatics, including pyridines.[4][5] These methods often operate under mild conditions and can be more tolerant of various functional groups. The proposed mechanism often involves the generation of a CF2H radical which then adds to the heteroarene.[4]

• Inappropriate Radical Source or Initiator: The choice of difluoromethylating reagent is critical. The redox potentials of various difluoromethyl radical sources differ, and the optimal choice depends on the reaction mechanism (e.g., oxidative or reductive quenching cycle in photoredox catalysis).

  • Solution: Consult the literature for the most suitable reagent for your specific pyridine system. For example, difluoromethyl heteroaryl sulfones are widely used in photoredox-catalyzed C-H difluoromethylation.[4]

• Steric Hindrance: Bulky substituents near the target C-H bond can impede the approach of the difluoromethyl radical, leading to lower yields.

  • Solution: If you suspect steric hindrance is the issue, you may need to consider a different synthetic route or a smaller difluoromethylating reagent if available. For N-difluoromethylation, steric hindrance around the nitrogen atom has been shown to significantly impact conversion yields.[1]

Experimental Workflow for Yield Optimization:

Caption: Generalized photoredox cycle for C-H difluoromethylation.

This guide provides a starting point for troubleshooting your difluoromethylation reactions. Successful synthesis often requires careful consideration of the substrate, reagents, and reaction conditions, along with a degree of empirical optimization.

References

• Radical C–H 18 F-Difluoromethylation of Heteroarenes with [ 18 F]Difluoromethyl Heteroaryl-Sulfones by Visible Light Photoredox Catalysis. MDPI. [Link]

• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews (RSC Publishing). [Link]

• A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. PMC. [Link]

• Direct Synthesis of N-Difluoromethyl-2-pyridones from Pyridines. Request PDF. [Link]

• A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Publishing - Rsc.org. [Link]

• O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane. Journal of Organic and Pharmaceutical Chemistry. [Link]

• A New Reagent for Direct Difluoromethylation. PMC. [Link]

• Radical Chlorodifluoromethylation: Providing a Motif for (Hetero)Arene Diversification. PMC. [Link]

• Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones. ACS Publications. [Link]

• Late‐Stage 18F‐Difluoromethyl Labeling of N‐Heteroaromatics with High Molar Activity for PET Imaging. PMC. [Link]

• Sandmeyer Difluoromethylation of (Hetero-)Arenediazonium Salts. ACS Publications. [Link]

• A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluo. R Discovery. [Link]

• Direct Synthesis of N-Difluoromethyl-2-pyridones from Pyridines. ACS Publications. [Link]

• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. ResearchGate. [Link]

• A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluo. RSC Publishing. [Link]

• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Macmillan Group - Princeton University. [Link]

• Organophotoredox Hydrodefluorination of Trifluoromethylarenes with Translational Applicability to Drug Discovery. PMC. [Link]

• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. PMC. [Link]

• O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane. ResearchGate. [Link]

• A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes. ACS Publications - ACS.org. [Link]

• Chemists develop New method for introducing fluorinated components into molecules. EurekAlert!. [Link]

• Site-selective C−H difluoromethylation of pyridines a Bioactive.... ResearchGate. [Link]

• ligand- enabled nickel-catalyzed reductive difluoromethylation of aryl iod. Chin. J. Chem.. [Link]

Sources

• 1. A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. A New Reagent for Direct Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Late‐Stage 18F‐Difluoromethyl Labeling of N‐Heteroaromatics with High Molar Activity for PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Welcome to the technical support center for the synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated building block. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its synthesis. The information provided is based on established chemical principles and practical laboratory experience to ensure scientific integrity and help you achieve optimal results in your experiments.

Introduction to the Synthesis

The synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate typically involves the selective difluoromethylation of a suitable precursor, most commonly Ethyl 2,6-dichloronicotinate. This transformation is often achieved through a metal-catalyzed cross-coupling reaction. The difluoromethyl group (-CF2H) is a valuable moiety in medicinal chemistry as it can act as a bioisostere for hydroxyl or thiol groups, potentially improving metabolic stability and binding affinity of drug candidates. However, the introduction of this group can be challenging, and side reactions can lead to various impurities. This guide will help you navigate these potential issues.

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Question 1: My reaction yield is significantly lower than expected. What are the likely causes and how can I improve it?

Answer:

Low yields in the synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate can stem from several factors. A systematic approach to troubleshooting is recommended.

• Reagent Quality and Stoichiometry:

  • Starting Material Purity: Ensure the purity of your Ethyl 2,6-dichloronicotinate. Impurities in the starting material can interfere with the catalytic cycle.

  • Difluoromethylating Reagent Activity: The activity of difluoromethylating reagents, such as (Difluoromethyl)trimethylsilane (TMSCF2H), can degrade over time, especially with improper storage. Use a fresh or properly stored batch. The use of certain zinc-based difluoromethyl reagents, like (DMPU)2Zn(CF2H)2, has also been reported and may offer different reactivity profiles.

  • Catalyst and Ligand Integrity: The copper catalyst (e.g., CuI) and any supporting ligands are crucial. Ensure they have not been deactivated by exposure to air or moisture.

  • Solvent and Base Quality: Use anhydrous and high-purity solvents. The choice and quality of the base are also critical for the reaction's success.

• Reaction Conditions:

  • Temperature Control: The reaction temperature is a critical parameter. Temperatures that are too low may lead to an incomplete reaction, while excessively high temperatures can cause decomposition of the product or starting materials.

  • Inert Atmosphere: These reactions are often sensitive to oxygen. Ensure your reaction setup is properly purged and maintained under an inert atmosphere (e.g., argon or nitrogen).

• Work-up and Purification:

  • Product Loss During Extraction: The product may have some solubility in the aqueous phase. Ensure thorough extraction with an appropriate organic solvent.

  • Inefficient Purification: Column chromatography is a common purification method.[1] Optimization of the solvent system is key to preventing product loss.

dot

Caption: Troubleshooting workflow for low reaction yield.

Question 2: I am observing an unexpected peak in my HPLC/GC-MS analysis. What are the common impurities in this synthesis?

Answer:

The formation of impurities is a common issue in metal-catalyzed cross-coupling reactions. Below are some of the most likely impurities you may encounter, along with their potential sources.

Impurity Name	Structure	Potential Source
Ethyl 2,6-dichloronicotinate	Starting Material	Incomplete reaction.
Ethyl 6-chloro-2-hydroxynicotinate	Hydrolysis Product	Hydrolysis of the starting material or product during reaction or work-up.
6-Chloro-2-(difluoromethyl)nicotinic acid	Hydrolysis Product	Hydrolysis of the ester group of the final product, often under basic conditions.[2][3][4]
Ethyl 2,6-bis(difluoromethyl)nicotinate	Over-reaction Product	Reaction at both chlorine positions of the starting material.
Ethyl 2-chloronicotinate	Reduction Product	Reductive dehalogenation of the starting material.

dot

Caption: Potential pathways to common impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most likely mechanism for the formation of the desired product?

A1: The synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate from Ethyl 2,6-dichloronicotinate is typically achieved via a copper-catalyzed cross-coupling reaction. A plausible mechanism involves the following key steps:

• Oxidative Addition: The copper(I) catalyst reacts with the difluoromethylating agent.

• Transmetalation: In some cases, a pre-formed difluoromethyl-metal species (e.g., from a zinc reagent) transfers the difluoromethyl group to the copper center.

• Reductive Elimination: The resulting copper complex undergoes reductive elimination to form the C-CF2H bond and regenerate the active copper catalyst.

The reaction likely proceeds via radical intermediates, and the specific mechanism can be influenced by the choice of catalyst, ligand, and difluoromethylating agent.[5][6]

Q2: How can I effectively remove the unreacted starting material, Ethyl 2,6-dichloronicotinate?

A2: Unreacted starting material can often be removed through careful column chromatography. Since the polarity of the desired product will be different from the starting material due to the introduction of the difluoromethyl group, a well-optimized gradient elution on silica gel should provide good separation. Thin-layer chromatography (TLC) should be used to develop an appropriate solvent system before attempting a large-scale column.

Q3: What analytical techniques are best for monitoring the reaction and assessing the purity of the final product?

A3: A combination of analytical techniques is recommended for comprehensive analysis:

• Thin-Layer Chromatography (TLC): Ideal for rapid reaction monitoring to track the consumption of the starting material and the formation of the product.[7]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of the product and can be used to detect and quantify impurities. A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is a good starting point.[8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product and by-products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the ethyl ester and the pyridine ring protons. The difluoromethyl proton will appear as a triplet.

  • ¹⁹F NMR: This is a powerful tool for confirming the presence of the difluoromethyl group and detecting any fluorine-containing impurities. The difluoromethyl group will typically show a doublet in the ¹⁹F NMR spectrum.[10]

  • ¹³C NMR: Will show the carbon signals of the molecule, with the difluoromethyl carbon appearing as a triplet due to coupling with the fluorine atoms.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes, several safety precautions are essential:

• Handling of Reagents: Difluoromethylating agents can be moisture-sensitive and may release toxic or corrosive byproducts upon decomposition. Always handle them in a well-ventilated fume hood and under an inert atmosphere.

• Metal Catalysts: Copper catalysts can be toxic. Avoid inhalation of dust and skin contact.

• Solvents: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling organic solvents.

• Reaction Monitoring: The reaction may be exothermic. Monitor the reaction temperature carefully, especially during the initial stages.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography Purification

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes or heptanes).

• Column Packing: Carefully pour the slurry into a chromatography column, ensuring a uniform and compact bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the silica gel bed.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 95:5 hexanes:ethyl acetate) and gradually increase the polarity based on TLC analysis.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Ethyl 6-chloro-2-(difluoromethyl)nicotinate.[1]

Protocol 2: Representative HPLC Analysis Conditions

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% formic acid or trifluoroacetic acid) is often effective. A typical gradient might be 10% to 90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., 254 nm or 270 nm).

• Injection Volume: 5-10 µL.[11]

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Enantioconvergent copper-catalysed difluoromethylation of alkyl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Determination of nicotinic acid in serum by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
• 11. storage.googleapis.com [storage.googleapis.com]

Technical Support Center: Purification Strategies for Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that achieving high purity for fluorinated pyridine building blocks is critical for downstream coupling reactions.

When troubleshooting the removal of "unreacted starting material" from1 (CAS: 1707378-60-6)[1], the purification strategy depends entirely on your chosen synthetic route. This guide provides route-specific, self-validating protocols to ensure chemoselective isolation of your target compound.

Diagnostic Purification Workflow

Before proceeding to the troubleshooting FAQs, identify your synthetic pathway in the decision tree below to determine the appropriate purification protocol.

Caption: Decision tree for selecting the appropriate purification protocol based on the synthetic route.

Route-Specific Troubleshooting & Protocols

Route A: Fischer Esterification

Q: How do I remove unreacted 6-chloro-2-(difluoromethyl)nicotinic acid after an esterification reaction?

The Causality: The unreacted starting material is a carboxylic acid (2)[2], whereas your target product is a neutral ester. Carboxylic acids have a pKa of roughly 2–4. By washing the organic layer with a mild base like sodium bicarbonate (

), the acid is deprotonated to form a highly water-soluble sodium carboxylate salt. The neutral, lipophilic ester remains untouched in the organic layer, allowing for a clean biphasic separation (3)[3].

Protocol A: Acid-Base Liquid-Liquid Extraction

• Dilution: Dilute the crude reaction mixture with a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Basic Wash: Transfer the mixture to a separatory funnel and add an equal volume of saturated aqueous

  .

• Self-Validation (Gas Evolution): Cap and gently invert the funnel. Open the stopcock to vent the generated

  gas. Continue shaking and venting until gas evolution completely ceases. The cessation of gas is your physical validation that the acid neutralization is complete.

• Separation: Allow the layers to separate. Drain the aqueous layer (which now contains the impurity).

• Recovery: Wash the organic layer once with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the pure ester.

Route B: Pyridone Chlorination

Q: My

chlorination left unreacted ethyl 2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate. How do I separate this pyridone from the chlorinated product?

The Causality: Pyridones exist in a tautomeric equilibrium with their hydroxypyridine form. This structural feature makes them highly polar hydrogen-bond donors and acceptors. In contrast, the target 6-chloropyridine is highly lipophilic and lacks these hydrogen-bonding capabilities (4)[4]. Therefore, the unreacted pyridone will bind strongly to the silanol groups of normal-phase silica gel, allowing for easy chromatographic separation.

Protocol B: Aqueous Quench & Silica Gel Chromatography

• Biphasic Quench: Slowly and carefully pour the crude

  reaction mixture over crushed ice to hydrolyze excess reagent into water-soluble phosphoric and hydrochloric acids.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) 3 times.

• Chromatography Preparation: Dry the combined organic layers over

  , concentrate, and dry-load the crude residue onto silica gel.

• Elution: Run a flash chromatography column using a non-polar to moderately polar gradient (e.g., Hexanes : Ethyl Acetate, 9:1 to 7:3).

• Self-Validation (TLC Retention): Spot the fractions on a TLC plate. The target chloropyridine will elute rapidly near the solvent front (high

  ), while the unreacted pyridone will remain near the baseline (low ) due to its polarity.

Route C: Aldehyde Difluoromethylation

Q: I synthesized the target compound via the fluorination of ethyl 6-chloro-2-formylnicotinate using DAST/Deoxo-Fluor. How do I remove the unreacted aldehyde?

The Causality: Aldehydes undergo a rapid, reversible nucleophilic addition with sodium bisulfite (

) to form a charged, highly water-soluble -hydroxy sulfonate adduct (5)[5]. The difluoromethylated product is inert to bisulfite and remains in the organic phase, allowing the aldehyde impurity to be washed away in the aqueous layer.

Protocol C: Sodium Bisulfite Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible solvent like Ethyl Acetate.

• Adduct Formation: Add an equal volume of freshly prepared, saturated aqueous sodium bisulfite (

  ).

• Agitation: Shake vigorously in a separatory funnel for 3–5 minutes. Extended vigorous shaking is required to overcome the biphasic barrier and ensure complete adduct formation.

• Self-Validation (TLC Disappearance): Before separating the layers, take an aliquot of the organic layer and check it via TLC. The spot corresponding to the starting aldehyde should be completely absent, confirming quantitative conversion to the water-soluble adduct.

• Separation: Separate the layers, wash the organic layer with deionized water, dry, and concentrate to isolate the purified fluorinated product.

Physicochemical Data Comparison

To further understand the causality behind these purification choices, review the physicochemical properties that drive the separation of the target compound from its potential precursors.

Compound	Synthetic Role	Molecular Weight ( g/mol )	Key Functional Group	Primary Separation Driver
Ethyl 6-chloro-2-(difluoromethyl)nicotinate	Target Product	235.61	Ester, Halides	Highly lipophilic, neutral
6-Chloro-2-(difluoromethyl)nicotinic acid	Route A Impurity	207.56	Carboxylic Acid	Ionizable, forms water-soluble carboxylate salts
Ethyl 2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate	Route B Impurity	~217.17	Pyridone (Lactam)	High polarity, strong H-bonding to silica gel
Ethyl 6-chloro-2-formylnicotinate	Route C Impurity	~213.62	Aldehyde	Chemoselective reactivity with sodium bisulfite

References

• SynQuest Laboratories. "Ethyl 6-chloro-2-(difluoromethyl)
• ECHEMI. "1256794-35-0, 6-chloro-2-(difluoroMethyl)nicotinic acid Formula". Echemi.com.
• Chemistry LibreTexts. "4.8: Acid-Base Extraction". Libretexts.org.
• ResearchGate. "A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last biennial period (2018–19)".
• National Institutes of Health (NIH) / JoVE. "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol". Nih.gov.

Sources

• 1. CAS 1707378-60-6 | 4H23-7-1H | MDL MFCD25478906 | Ethyl 6-chloro-2-(difluoromethyl)nicotinate | SynQuest Laboratories [synquestlabs.com]
• 2. echemi.com [echemi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical engineering and mechanistic challenges associated with scaling up the production of Ethyl 6-chloro-2-(difluoromethyl)nicotinate . This pyridine derivative is a highly valuable intermediate in agrochemical and pharmaceutical synthesis, but its production involves hazardous fluorination and highly exothermic chlorination steps.

This guide moves beyond basic recipes, providing the causality behind experimental choices and establishing self-validating protocols to ensure your scale-up is safe, high-yielding, and reproducible.

Process Overview & Mechanistic Rationale

The scalable synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate typically follows a two-stage programmed functionalization. We begin with the difluoromethylation of an aldehyde precursor (Ethyl 2-formyl-6-oxo-1,6-dihydropyridine-3-carboxylate), followed by the deoxychlorination of the pyridone core.

Historically, the difluoromethylation of heteroaromatics relied on hazardous reagents like SF₄ or DAST, which pose severe explosion risks and require specialized Hastelloy equipment 1[1]. Modern scale-up protocols utilize safer alternatives such as TFEDMA (1,1,2,2-Tetrafluoroethyl-N,N-dimethylamine), which generates stable fluorinated iminium salts in situ, enabling high-yielding difluoromethylation under industrially compatible conditions[1]. While direct C-H difluoromethylation reagents like zinc difluoromethanesulfinate (DFMS) exist, prefunctionalized programmatic approaches remain the gold standard for strict regiocontrol 2[2].

Fig 1: Two-step scalable synthesis workflow for Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Quantitative Reagent Evaluation

To justify the selection of TFEDMA for the scale-up workflow, below is a comparative data summary of difluoromethylating agents evaluated during process optimization.

Table 1: Reagent Selection Metrics for Difluoromethylation (10 kg scale projection)

Reagent	Operating Temp	Equivalents	Yield (%)	Purity (HPLC %)	Scale-Up Safety Profile
DAST	-78 °C to 20 °C	1.2	65%	88%	High Risk (Explosive potential at scale)
Deoxo-Fluor	0 °C to 20 °C	1.5	72%	90%	Moderate Risk (Requires strict thermal control)
TFEDMA	0 °C to 20 °C	1.5	91%	98%	Low Risk (Stable iminium intermediate)

Validated Scale-Up Protocols

Every scale-up protocol must be a self-validating system. The following methodologies include embedded In-Process Controls (IPCs) to ensure causality between your actions and the chemical outcomes.

Protocol A: Kilogram-Scale Difluoromethylation using TFEDMA

Objective: Convert the 2-formyl group to a 2-difluoromethyl group while suppressing exotherms.

• Preparation & Moisture Control : Dry the 50 L glass-lined reactor. Purge with N₂. Causality : Difluoromethylating agents are highly sensitive to moisture and will rapidly deactivate into inert amides and HF if water is present 3[3].

• Charging : Charge Ethyl 2-formyl-6-oxo-1,6-dihydropyridine-3-carboxylate (1.0 eq) and anhydrous Dichloromethane (DCM) (10 L/kg).

• Validation Check : Perform Karl Fischer titration on the slurry. Proceed only if moisture is <50 ppm.

• Cooling : Chill the suspension to 0–5 °C.

• Reagent Dosing : Slowly dose TFEDMA (1.5 eq) via an addition funnel over 2.5 hours. Causality : Slow addition controls the exothermic fluorination cascade and minimizes localized thermal spikes that lead to decomposition.

• Reaction : Warm the jacket to 20 °C and agitate for 12 hours.

• IPC Validation : Pull a sample for ¹⁹F-NMR. Validation : The reaction is complete when the characteristic -CF₂H doublet (approx. -115 ppm, J = 55 Hz) is maximized, and the aldehyde proton signal in ¹H-NMR is absent.

• Quench : Quench carefully with saturated NaHCO₃ at <10 °C to neutralize residual HF. Phase separate, dry the organic layer over Na₂SO₄, and concentrate.

Protocol B: Deoxychlorination using POCl₃

Objective: Convert the 6-oxo (pyridone) intermediate to the 6-chloro derivative.

• Charging : Charge the intermediate (1.0 eq) and Toluene (8 L/kg) into a dry reactor.

• Reagent Addition : Add POCl₃ (2.5 eq) at 20 °C. Causality : Excess POCl₃ drives the equilibrium forward. Toluene is used as a diluent to provide thermal mass, preventing the runaway exotherms common in neat POCl₃ reactions.

• Catalyst Addition : Slowly dose N,N-Dimethylaniline (0.5 eq). This acts as both an acid scavenger and a nucleophilic catalyst.

• Heating : Ramp the internal temperature to 90 °C over 2 hours. Route all exhaust through a dual-stage 10% NaOH scrubber to neutralize evolving HCl gas.

• IPC Validation : Sample for HPLC. Proceed to quench only when the starting material peak area is <1.0%.

• Reverse Quench (Critical) : Cool the mixture to 10 °C. Slowly transfer the reaction mixture into a secondary reactor containing vigorously stirred water at 5 °C. Causality : Forward quenching (adding water to the POCl₃ mixture) causes violent localized boiling and generates concentrated HCl that will hydrolyze the ethyl ester. Reverse quenching prevents ester cleavage.

• Isolation : Separate the toluene layer, wash with 10% NaHCO₃ until the aqueous phase reaches pH 7, dry, and concentrate.

Troubleshooting & FAQs

When scaling up, deviations in yield or purity are often symptoms of underlying physical chemistry bottlenecks (e.g., mass transfer, heat dissipation). Use the logic tree and FAQs below to diagnose issues.

Fig 2: Root-cause analysis and corrective actions for low difluoromethylation yields.

Q1: Why are we experiencing incomplete conversion during the difluoromethylation step at the 5 kg scale, despite it working perfectly at the bench?

A: Incomplete conversion at scale is almost exclusively a moisture or mass-transfer issue. Difluoromethylating agents are highly sensitive to water and will hydrolyze prematurely[3]. Furthermore, scale-up reduces the surface-area-to-volume ratio, meaning your agitation might not be providing enough shear for the dense DCM/reagent mixture. Action: Mandate a Karl Fischer moisture limit of <50 ppm for all solvents. If moisture is in spec, increase your impeller speed or switch to a high-shear baffle configuration to improve biphasic mixing.

Q2: During the POCl₃ chlorination step, we are observing significant formation of nicotinic acid (ester hydrolysis). How do we stop this?

A: The ethyl ester at the 3-position is highly susceptible to acid-catalyzed hydrolysis. This typically occurs during the aqueous quench if the localized temperature spikes or if the aqueous phase becomes too acidic. Action: You are likely performing a "forward quench" (adding water to the reactor). You must switch to a reverse quench (adding the reaction mixture to a large volume of chilled water/bicarbonate). This ensures the unreacted POCl₃ is destroyed in a dilute, temperature-controlled environment, protecting the ester linkage.

Q3: We want to avoid using DCM in the difluoromethylation step due to environmental regulations. Can we substitute it with Toluene or THF?

A: Substituting DCM requires caution. The formation of the fluorinated iminium salt intermediate relies on the dielectric constant of the solvent. While Toluene can be used, the reaction kinetics will slow down significantly, often requiring higher temperatures which can degrade the starting material. THF is generally incompatible as it can undergo ring-opening side reactions in the presence of strong fluorinating agents and Lewis acids. If replacing DCM, evaluate Acetonitrile (ACN) under strict anhydrous conditions, as it supports the ionic intermediates well 4[4].

References

• In Situ Generated Fluorinated Iminium Salts for Difluoromethylation and Difluoroacetylation Organic Letters - ACS Publications URL:[Link]

• A New Reagent for Direct Difluoromethylation National Institutes of Health (PMC) URL:[Link]

• A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent National Institutes of Health (PMC) / RSC Advances URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A New Reagent for Direct Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

13C NMR analysis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

A Comparative Guide to the ¹³C NMR Analysis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. Ethyl 6-chloro-2-(difluoromethyl)nicotinate, a substituted pyridine derivative, presents a unique analytical challenge due to the complex interplay of its functional groups. This guide provides an in-depth analysis of its ¹³C Nuclear Magnetic Resonance (NMR) spectrum, compares this technique with viable alternatives, and offers a detailed experimental protocol for its characterization.

The Structural Landscape: Interpreting the ¹³C NMR Spectrum

Predicted ¹³C NMR Chemical Shifts

The predicted chemical shifts for Ethyl 6-chloro-2-(difluoromethyl)nicotinate are presented below. These values are estimated based on established principles of NMR spectroscopy and computational algorithms that account for the electronic effects of the various substituents.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to ¹⁹F coupling)	Rationale for Chemical Shift
C=O	~164.5	s	The carbonyl carbon of the ethyl ester is significantly deshielded.
C6	~152.0	s	The presence of the electronegative chlorine atom at this position causes a downfield shift.
C2	~150.0	t	Attached to the electron-withdrawing difluoromethyl group and the ring nitrogen, this carbon is highly deshielded. The signal is split into a triplet by the two fluorine atoms.
C4	~139.0	s	This carbon is influenced by the nitrogen atom in the ring, leading to a downfield shift.
C5	~122.0	s	This carbon is expected to be the most upfield of the aromatic carbons.
C3	~120.0	s	This carbon's chemical shift is influenced by the adjacent ester and the overall electron-deficient nature of the ring.
-OCH₂CH₃	~62.0	s	The methylene carbon of the ethyl group is deshielded by the adjacent oxygen atom.
-OCH₂CH₃	~14.0	s	The methyl carbon of the ethyl group is in a typical upfield region for alkyl groups.
-CF₂H	~115.0	t	The difluoromethyl carbon is significantly deshielded by the two fluorine atoms and is split into a triplet.

Note on Predicted Data: These chemical shifts are estimated and should be used as a guide for spectral assignment. Experimental verification is crucial for definitive structural confirmation.

The presence of the difluoromethyl group introduces carbon-fluorine coupling, a key characteristic to observe in the spectrum. The carbon of the -CF₂H group will appear as a triplet due to coupling with the two fluorine atoms. Similarly, the C2 carbon, directly attached to the difluoromethyl group, will also likely exhibit splitting, though the coupling constant will be smaller. Standard proton-decoupled ¹³C NMR spectra of fluorinated compounds can be complex to interpret due to the presence of ¹³C-¹⁹F couplings[1].

A Comparative Analysis of Characterization Techniques

While ¹³C NMR is a powerful tool for elucidating the carbon skeleton of a molecule, a comprehensive characterization of Ethyl 6-chloro-2-(difluoromethyl)nicotinate often involves a suite of analytical methods.

Analytical Technique	Information Provided	Advantages for this Molecule	Limitations
¹³C NMR	Provides information on the number and electronic environment of each carbon atom.	Directly probes the carbon backbone, revealing the influence of all substituents. C-F coupling provides direct evidence for the difluoromethyl group.	Relatively low sensitivity, requiring more sample or longer acquisition times.[1][2]
¹H NMR	Shows the number, connectivity, and chemical environment of protons.	Provides complementary information to ¹³C NMR, especially for the ethyl group and the aromatic protons.	The aromatic region may be complex due to the substituted pyridine ring.
¹⁹F NMR	Directly observes the fluorine atoms.	Highly sensitive and provides a clean spectrum showing a single signal for the -CF₂H group, likely a doublet due to coupling with the proton.	Provides no direct information about the carbon skeleton.
Mass Spectrometry (MS)	Determines the molecular weight and fragmentation pattern.	Confirms the molecular formula and can provide structural information through fragmentation analysis. The isotopic pattern of chlorine would be observable.	Does not provide detailed information on the connectivity of atoms.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups.	Confirms the presence of the C=O (ester), C-Cl, and C-F bonds.	Provides limited information on the overall molecular structure.

Experimental Protocol: Acquiring a High-Resolution ¹³C NMR Spectrum

The following protocol outlines the steps for obtaining a high-quality, proton-decoupled ¹³C NMR spectrum of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

A. Sample Preparation

• Sample Weighing: Accurately weigh approximately 20-50 mg of the compound. Due to the lower natural abundance of the ¹³C isotope, a higher concentration is generally required compared to ¹H NMR[2].

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble (e.g., CDCl₃, DMSO-d₆). The volume should be approximately 0.6-0.7 mL to ensure a sufficient sample height in a standard 5 mm NMR tube[1].

• Dissolution: Transfer the weighed sample into a clean, dry vial and add the deuterated solvent. Gently agitate or sonicate the vial to ensure complete dissolution.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0 ppm.

B. NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

Parameter	Recommended Value	Purpose
Pulse Program	zgpg30 or similar	Standard proton-decoupled pulse sequence with a 30° pulse angle to allow for shorter relaxation delays.
Acquisition Time (AQ)	1-2 seconds	The time for which the signal is detected.
Relaxation Delay (D1)	2-5 seconds	A delay to allow for the relaxation of the carbon nuclei before the next pulse.
Number of Scans (NS)	1024 - 4096	A sufficient number of scans are required to achieve an adequate signal-to-noise ratio for all carbon signals, especially quaternary carbons.
Spectral Width (SW)	~250 ppm	A wide spectral window is necessary to encompass all carbon signals from the upfield alkyl region to the downfield carbonyl region.
Decoupling	Proton broadband decoupling	Simplifies the spectrum by removing C-H couplings, resulting in single peaks for each carbon (unless coupled to fluorine).

Visualizing the Analytical Workflow

The following diagram illustrates the key stages in the ¹³C NMR analysis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Caption: Workflow for ¹³C NMR Analysis.

Conclusion

The ¹³C NMR analysis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate provides invaluable information for its structural confirmation. By understanding the predicted chemical shifts and the influence of the various substituents, researchers can confidently assign the signals in the spectrum. When used in conjunction with other analytical techniques, ¹³C NMR spectroscopy is an indispensable tool in the rigorous characterization of novel pharmaceutical and agrochemical compounds.

References

• ACD/Labs. A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. [Link]

• UCL Faculty of Mathematical & Physical Sciences. Sample Preparation. [Link]

• Anasazi Instruments. (2021, January 27). A Great 13C NMR Spectrum Even When Your Sample is Dilute. [Link]

• NMR Facility - Chemistry Department. (2020, May 4). Optimized Default 13C Parameters. [Link]

• Suárez, M., Molero, D., Salfrán, E., Rodríguez, H., Coro, J., Sáez, E., Martínez-Álvarez, R., & Martín, N. (2010). NMR study of 1,4-dihydropyridine derivatives endowed with long alkyl and functionalized chains. Journal of the Brazilian Chemical Society, 21(9), 1735-1741. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Max T. Rogers NMR Facility - Michigan State University. Sample Preparation. [Link]

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. [Link]

Sources

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. organomation.com [organomation.com]

Mass spectrometry data for Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Mass Spectrometry Data Comparison Guide: Ethyl 6-chloro-2-(difluoromethyl)nicotinate vs. Trifluoromethyl Analogs

Executive Summary

In modern medicinal chemistry, the strategic substitution of a trifluoromethyl (–CF

) group with a difluoromethyl (–CHF ) group is a highly effective bioisosteric replacement used to finely tune a drug candidate's lipophilicity, hydrogen-bonding capacity, and metabolic clearance. For researchers utilizing Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6)[1] as a foundational building block, understanding its distinct mass spectrometry (MS) fragmentation profile is critical for downstream impurity profiling and metabolite identification.

This guide objectively compares the electrospray ionization (ESI-MS/MS) performance of the –CHF

nicotinate derivative against its widely used alternative, Ethyl 6-chloro-2-(trifluoromethyl)nicotinate (CAS: 261635-82-9), providing actionable, self-validating analytical protocols.

Chemical Context & Mechanistic Causality

While both compounds share a chlorinated pyridine core and an ethyl ester moiety, their behavior in a collision cell differs fundamentally due to the unique bond dissociation energies and inductive effects of their respective fluorinated groups.

• The –CHF

  Advantage (Diagnostic HF Loss): The presence of an acidic proton on the difluoromethyl carbon facilitates a highly diagnostic neutral loss of hydrogen fluoride (HF, 20 Da) under collision-induced dissociation (CID)[2]. This specific neutral loss serves as a highly reliable MS/MS fingerprint for tracking –CHF containing metabolites in complex biological matrices.

• The –CF

  Alternative (Radical F Loss): Conversely, the trifluoromethyl analog lacks this proton, making HF loss impossible. Instead, it typically undergoes a higher-energy loss of a fluorine radical (F•, 19 Da) or the expulsion of the entire –CF group, which often requires higher collision energies and yields less predictable fragmentation cascades[3].

Both compounds exhibit a classic 3:1 isotopic signature (M / M+2) due to the presence of the naturally occurring

Cl and Cl isotopes, which serves as a primary self-validating checkpoint during full-scan MS acquisition.

Comparative Mass Spectrometry Data

The following table summarizes the high-resolution mass spectrometry (HRMS) data and primary CID fragmentation pathways for both building blocks in positive ESI mode.

Parameter	Ethyl 6-chloro-2-(difluoromethyl)nicotinate	Ethyl 6-chloro-2-(trifluoromethyl)nicotinate
CAS Number	1707378-60-6	261635-82-9
Chemical Formula	C H ClF NO	C H ClF NO
Exact Mass (Monoisotopic)	235.0211 Da	253.0117 Da
Precursor Ion [M+H]	m/z 236.0289 (100%), 238.0260 (33%)	m/z 254.0195 (100%), 256.0166 (33%)
Primary Fragment 1 (Ester Cleavage)	m/z 190.00 (Acylium ion, -EtOH)	m/z 208.00 (Acylium ion, -EtOH)
Primary Fragment 2 (Fluorine Loss)	m/z 216.02 (Neutral loss of HF , -20 Da)	m/z 235.02 (Radical loss of F , -19 Da)
Secondary Fragment (Decarbonylation)	m/z 162.00 (Loss of CO from Acylium)	m/z 180.00 (Loss of CO from Acylium)
Optimal Collision Energy (CE)	15 - 25 eV	20 - 35 eV

Mechanistic Pathway Visualization

The fragmentation of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is driven by two competing pathways: the energetically favorable cleavage of the ethyl ester to form a stable acylium ion, and the characteristic neutral loss of HF.

Fig 1: ESI+ fragmentation pathway of Ethyl 6-chloro-2-(difluoromethyl)nicotinate.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure data integrity and reproducibility, the following protocol incorporates built-in validation steps (System Suitability and Isotopic Verification) to eliminate false positives during the analysis of fluorinated nicotinates.

Phase 1: System Suitability & Calibration

• Mass Calibration: Infuse a standard tuning mix (e.g., Pierce™ LTQ Velos ESI Positive Ion Calibration Solution) to ensure mass accuracy is within < 5 ppm across the m/z 100–600 range.

• Blank Injection: Inject 5 µL of initial mobile phase (95% A / 5% B) to establish a baseline and confirm the absence of carryover at m/z 236.03 and 254.02.

Phase 2: Chromatographic Separation

• Column Selection: Use a sub-2 µm C18 column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm) to ensure sharp peak shapes for basic pyridine derivatives.

• Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (promotes robust [M+H]

    ionization).

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient: Run a linear gradient from 5% B to 95% B over 4.0 minutes at a flow rate of 0.4 mL/min. Column temperature should be maintained at 40°C.

Phase 3: MS/MS Acquisition & Self-Validation

• Source Parameters (ESI+): Set capillary voltage to 3.0 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

• Data-Dependent Acquisition (DDA): Configure the instrument to trigger MS/MS scans on the top 3 most intense ions.

• Self-Validation Checkpoint (Crucial): Before analyzing the MS/MS spectra, verify the full-scan MS1 data. The target peak must exhibit a peak at m/z 236.0289 and a corresponding +2 isotope peak at m/z 238.0260 with an exact intensity ratio of 3:1. If this isotopic signature is absent or skewed, the peak is an isobaric interference, not the chlorinated nicotinate.

• Collision Energy Ramping: Apply a normalized collision energy (NCE) sweep from 15 to 35 eV to capture both the highly labile HF loss (m/z 216.02) and the more stable core fragments (m/z 162.00).

Conclusion & Application Insights

For drug development professionals, the choice between a –CHF

and a –CF substituted building block extends beyond target binding affinity; it fundamentally impacts analytical detectability. Ethyl 6-chloro-2-(difluoromethyl)nicotinate provides a distinct analytical advantage in mass spectrometry due to its predictable, low-energy HF neutral loss. By leveraging this specific fragmentation pathway, DMPK scientists can design highly selective Multiple Reaction Monitoring (MRM) transitions (e.g., 236.03 → 216.02) that cut through biological matrix noise far more effectively than the radical fragmentation pathways of its trifluoromethyl counterpart.

References

• SynQuest Laboratories. "Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS 1707378-60-6) Product Details." SynQuest Labs Catalog.
• Sigma-Aldrich. "Ethyl 6-chloro-2-(trifluoromethyl)nicotinate (CAS 261635-82-9) Product Details." Sigma-Aldrich Catalog.
• Whitman College. "Chapter 2: Fragmentation and Interpretation of Spectra." Whitman College Chemistry Resources.
• Radboud University. "Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species." Radboud Repository.

Sources

• 1. CAS 1707378-60-6 | 4H23-7-1H | MDL MFCD25478906 | Ethyl 6-chloro-2-(difluoromethyl)nicotinate | SynQuest Laboratories [synquestlabs.com]
• 2. whitman.edu [whitman.edu]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]

Analytical methods for Ethyl 6-chloro-2-(difluoromethyl)nicotinate characterization

Analytical Characterization of Ethyl 6-chloro-2-(difluoromethyl)nicotinate: A Comparative Guide

Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS: 1707378-60-6) is a highly specialized fluorinated pyridine derivative that serves as a critical building block in the synthesis of modern agrochemicals and pharmaceuticals. The presence of the difluoromethyl (–CF₂H) moiety, combined with a reactive chlorine atom and an ester linkage, presents unique analytical challenges. Accurately characterizing this compound requires differentiating it from its positional isomers (e.g., 5-chloro variants) and precisely quantifying the fluorinated group without signal suppression.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of standard analytical modalities—HPLC-UV/HRMS, GC-MS, and Quantitative NMR (qNMR)—for the characterization of this intermediate.

Structural Nuances and Analytical Causality

The molecular architecture of Ethyl 6-chloro-2-(difluoromethyl)nicotinate (C₉H₈ClF₂NO₂) dictates the analytical approach:

• The –CF₂H Group: The geminal proton-fluorine coupling is a powerful diagnostic tool. In ¹H NMR, the proton resonates as a distinct triplet (²J_{HF} ≈ 54 Hz). In ¹⁹F NMR, the fluorine atoms appear as a doublet. This massive coupling constant easily distinguishes it from trifluoromethyl (–CF₃) or monofluoromethyl (–CH₂F) impurities [1].

• The Pyridine Core: The nitrogen atom is weakly basic due to the electron-withdrawing nature of the adjacent –CF₂H and chlorine groups. This requires acidic mobile phases in liquid chromatography to prevent peak tailing caused by secondary interactions with residual silanols on the stationary phase.

• Isotopic Signatures: The presence of a single chlorine atom yields a classic 3:1 isotopic ratio (³⁵Cl:³⁷Cl) in mass spectrometry, providing an immediate visual confirmation of the halogenated core during impurity profiling.

Comparative Analysis of Analytical Modalities

To select the optimal technique, one must weigh the primary analytical goal against the limitations of each instrument. The table below synthesizes the performance metrics of the three primary modalities used for this compound.

Analytical Modality	Primary Application	Limit of Detection (LOD)	Structural Specificity	Calibration Requirement	Throughput
¹⁹F / ¹H qNMR	Absolute Purity & Yield	~0.1% (1000 ppm)	Highest (Direct observation of spin systems)	None (Requires only a heterologous internal standard)	Fast (5–10 mins/sample)
UHPLC-HRMS	Trace Impurity Profiling	< 0.01% (100 ppm)	High (Exact mass & isotopic pattern)	High (Requires reference standard of analyte)	Medium (10–15 mins/run)
GC-MS (EI)	Volatile Byproduct ID	~0.05% (500 ppm)	Medium (Fragmentation library matching)	High (Requires reference standard)	Slow (20–30 mins/run)

Data Synthesis: While chromatographic methods (HPLC/GC) are indispensable for trace impurity detection, they often over- or under-estimate yields of fluorinated compounds without rigorous, compound-specific calibration. ¹⁹F qNMR bypasses this limitation, offering a self-validating, calibration-free absolute quantitation [2].

Analytical Decision Workflow

The following logic tree dictates how our laboratory routes samples of Ethyl 6-chloro-2-(difluoromethyl)nicotinate based on the phase of chemical development.

Workflow for selecting the optimal analytical modality for fluorinated pyridine derivatives.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every critical parameter is grounded in the physical chemistry of the molecule.

Protocol A: Absolute Purity Determination via ¹⁹F qNMR

Causality: Fluorine-19 has a 100% natural abundance and a wide chemical shift range, meaning the –CF₂H doublet (typically around -115 ppm) will not overlap with standard solvents or non-fluorinated impurities. This allows for rapid, highly accurate quantitation without a reference standard of the analyte itself [3].

• System Suitability & Sample Preparation:

  • Using a microbalance (d = 0.001 mg), accurately weigh ~15.0 mg of the Ethyl 6-chloro-2-(difluoromethyl)nicotinate sample and ~5.0 mg of a certified reference material (CRM) internal standard, such as 1,4-Difluorobenzene (δ ≈ -120 ppm).

  • Self-Validation Check: Ensure the mass of the internal standard provides a molar ratio of approximately 1:1 with the analyte to minimize dynamic range integration errors.

  • Dissolve completely in 0.6 mL of CDCl₃.

• T₁ Relaxation Measurement (Critical Step):

  • Execute an inversion-recovery experiment to determine the longitudinal relaxation time (T₁) of both the analyte's –CF₂H fluorines and the internal standard.

  • Causality: Fluorinated nuclei often exhibit long T₁ times. If the inter-pulse delay is too short, the nuclei will not fully relax, leading to truncated signals and artificially low purity calculations.

• Acquisition Parameters:

  • Set the relaxation delay (D₁) to ≥ 5 × T₁ (whichever T₁ is longest between the analyte and standard, typically 15–20 seconds).

  • Acquire 64 scans using a 90° excitation pulse to ensure maximum signal-to-noise ratio (SNR > 250:1).

• Processing:

  • Apply a 0.3 Hz exponential line broadening (LB) prior to Fourier transformation. Phase and baseline correct manually. Integrate the –CF₂H doublet and the internal standard singlet to calculate absolute mass fraction.

Protocol B: Trace Impurity Profiling via UHPLC-HRMS

Causality: During the synthesis of this compound, over-chlorination or incomplete fluorination can occur. UHPLC separates these structurally similar analogues, while High-Resolution Mass Spectrometry (HRMS) identifies them via exact mass and isotopic distribution.

• Chromatographic Separation:

  • Column: Sub-2 µm C18 column (e.g., 2.1 × 100 mm, 1.7 µm).

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

  • Causality: The 0.1% Formic Acid maintains the mobile phase pH below the pKa of the pyridine nitrogen, ensuring the molecule remains fully protonated. This prevents peak tailing and dramatically enhances ionization efficiency in the ESI+ source.

  • Gradient: 10% B to 90% B over 8 minutes.

• Mass Spectrometry Acquisition:

  • Operate in Electrospray Ionization positive mode (ESI+).

  • Set the mass resolution to ≥ 70,000 (FWHM at m/z 200) to easily resolve isobaric interferences.

  • Scan range: m/z 100 to 800.

• Data Interpretation & Validation:

  • Extract the theoretical exact mass for the protonated molecular ion [M+H]⁺ (C₉H₉ClF₂NO₂⁺ = m/z 236.0284).

  • Self-Validation Check: Verify the presence of the ³⁷Cl isotope peak at m/z 238.0254 at approximately 32-33% the intensity of the monoisotopic peak. If this ratio deviates significantly, it indicates co-elution of an impurity sharing the same nominal mass.

References

• Stranger Rings: How Heteroarenes and the Degree of Methyl Group Fluorination Affect Photolysis Kinetics and Fluorinated Product Formation. Environmental Science & Technology, ACS Publications.[Link]

• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. ChemRxiv.[Link]

• Relevance of Fluorinated Ligands to the Design of Metallodrugs for Their Potential Use in Cancer Treatment. Molecules, MDPI.[Link]